4-(aminomethyl)-N-ethylpyridin-2-amine

• CAS: 858362-86-4

Core Science & Biosynthesis

Thermodynamic Stability Landscapes of 2,4-Disubstituted Pyridines

A Technical Guide for Medicinal Chemistry & Process Development

Executive Summary & Strategic Relevance

In medicinal chemistry, the pyridine ring is a privileged scaffold, appearing in over 15% of all FDA-approved drugs. However, the thermodynamic behavior of 2,4-disubstituted pyridines presents a unique challenge compared to their 2,6- or 3,5-counterparts.

The 2- and 4-positions are electronically conjugated ("para-like"), creating a push-pull system that dictates:

• Metabolic Stability: Susceptibility to nucleophilic attack (e.g., glutathione conjugation) or oxidative metabolism.

• Tautomeric Preference: Critical for target binding (e.g., kinase hinge regions).

• Solid-State Properties: Polymorphism risks driven by crystal lattice energies.

This guide provides a first-principles analysis of these stability factors, supported by experimental protocols and verified thermodynamic data.

Theoretical Framework: The Electronic & Steric Nexus

The "Para-Like" Conjugation

Unlike benzene, the pyridine nitrogen acts as an electron sink. Substituents at the 2- and 4-positions are in direct resonance communication with the ring nitrogen.[1][2]

• 2-Position (Ortho-like): Subject to strong inductive withdrawal (

  ) and steric clash with the nitrogen lone pair.

• 4-Position (Para-like): Subject to resonance effects (

  ) without the steric penalty of the nitrogen interface.

This communication means that a donor at C4 (e.g., -OMe, -NH2) can thermodynamically stabilize a withdrawing group or a leaving group at C2, affecting the

(Heat of Formation) of the molecule.

Visualization of Electronic Stability

The following diagram illustrates the resonance stabilization mechanism that differentiates 2,4-substitution from 2,3- or 3,5-patterns.

Figure 1: Electronic communication vectors in 2,4-disubstituted pyridines showing competing stabilizing and destabilizing forces.[2][3]

Thermodynamic Data Analysis

Case Study: The Lutidines (Dimethylpyridines)

The methyl group serves as an excellent probe for "intrinsic" thermodynamic stability, devoid of complex hydrogen bonding. Comparing 2,4-lutidine with its isomers reveals the energy cost of the substitution pattern.

Table 1: Thermodynamic Properties of Lutidine Isomers Data derived from NIST Standard Reference Database [1, 2].

Isomer	Structure	(Liquid) [kJ/mol]	(Liquid) [kJ/mol]	Stability Insight
2,4-Lutidine	2,4-Dimethyl	+16.7	-4575.0	High Stability. Synergistic hyperconjugation to N.
2,6-Lutidine	2,6-Dimethyl	+10.5	-4568.0	Most Stable. Symmetry + relief of N-lone pair solvation.
3,5-Lutidine	3,5-Dimethyl	+27.2	-4585.5	Least Stable. No resonance stabilization of N-atom.

Interpretation: 2,4-Lutidine is thermodynamically more stable than the 3,5-isomer by ~10.5 kJ/mol due to the ability of the 2- and 4-methyl groups to hyperconjugate into the electron-deficient ring. However, it is slightly less stable (~6 kJ/mol) than the 2,6-isomer, likely due to the symmetry and optimal steric shielding of the nitrogen in the 2,6-system.

The Tautomeric Puzzle: 2,4-Dihydroxypyridine

When substituents capable of proton transfer (OH, NH2, SH) are present, "stability" becomes a question of tautomeric equilibrium (

).

For a 2,4-disubstituted system (e.g., 2,4-dihydroxypyridine, an analog of uracil):

• Gas Phase: The di-hydroxy (aromatic) form is often favored.

• Solution/Solid Phase: The pyridone (amide-like) forms are favored due to high solvation energy and lattice stability [3].

Key Stability Rule: In polar media (DMSO, Water, Plasma), the 4-hydroxy-2-pyridone tautomer is generally the thermodynamic sink, balancing aromaticity retention with strong H-bond donation.

Experimental Protocols for Stability Assessment

To rigorously determine the thermodynamic stability of a new 2,4-disubstituted pyridine lead, use the following self-validating workflows.

Protocol A: Solid-State Thermodynamic Stability (DSC)

Use this to screen for polymorphs and determine melting enthalpy.

• Sample Prep: Recrystallize the compound from three orthogonal solvents (e.g., Methanol, Ethyl Acetate, Toluene) to generate potential polymorphs. Dry under high vacuum (P < 0.1 mbar) for 24h.

• Instrument: Differential Scanning Calorimeter (e.g., TA Instruments DSC2500).

• Calibration: Indium standard (

  , ).

• Method:

  • Equilibrate at 25°C.

  • Ramp 10°C/min to

    .

  • CRITICAL: Perform a "Heat-Cool-Heat" cycle. If the melting point (

    ) or Enthalpy of Fusion ( ) changes in the second cycle, the compound is thermally unstable or polymorphic.

• Data Analysis: A higher

  and generally indicate a more thermodynamically stable crystal lattice (packing efficiency).

Protocol B: Solution-State Tautomeric Equilibrium (NMR)

Use this to determine

and of tautomerization.

• Solvent Selection: Prepare samples in

  (non-polar reference) and (polar/biological mimic).

• Standard: Add 0.1% TMS (internal standard).

• Acquisition:

  • Run quantitative

    -NMR (D1 relaxation delay > 5 , typically 30s).

  • Run

    -NMR (look for Carbonyl vs. C-OH shifts: ~165 ppm vs ~150 ppm).

  • Run

    -HMBC (definitive proof of protonation site: Pyridine-N vs. Amide-NH).

• Calculation:

  Note: If exchange is fast on the NMR timescale (broad peaks), cool the sample to -40°C to freeze out the conformers.

Protocol C: Computational Prediction Workflow (DFT)

Use this before synthesis to prioritize targets.

Figure 2: Standardized DFT workflow for predicting relative thermodynamic stability of pyridine tautomers and isomers.

Strategic Implications for Drug Design[4]

When designing 2,4-disubstituted pyridines, apply these thermodynamic principles to optimize the Developability Profile :

• Avoid "High-Energy" Tautomers: If your design relies on a specific tautomer for binding (e.g., a donor-acceptor motif), ensure it is the dominant species in water (

  relative to others). If not, the entropic penalty of binding will kill potency.

• Leverage the 4-Position: Use electron-donating groups (EDGs) at position 4 to stabilize the ring against metabolic oxidation at the nitrogen or C2 position.

• Monitor Melting Points: A 2,4-isomer with a significantly lower melting point than its 2,6-analog suggests poor packing or "frustrated" electronics, often correlating with poor solubility or physical stability issues.

References

• NIST Chemistry WebBook. Pyridine, 2,4-dimethyl- (2,4-Lutidine) Thermochemical Data.[4] National Institute of Standards and Technology.[4][5][6][7][8] [Link]

• NIST Chemistry WebBook. Pyridine, 2,6-dimethyl- (2,6-Lutidine) Thermochemical Data.[7] National Institute of Standards and Technology.[4][5][6][7][8] [Link]

• Galvão, T. L. P., et al. (2013).[9] "From 2-Hydroxypyridine to 4(3H)-Pyrimidinone: Computational Study on the Control of the Tautomeric Equilibrium." The Journal of Physical Chemistry A, 117(47), 12668–12674.[9] [Link]

• Sahu, P. (2024). "Exploring Thermodynamic Heterocyclic Compounds: A Comprehensive Analysis." International Journal of Thermodynamics and Chemical Kinetics, 10(1). [Link]

• SciSpace. "Thermal stability of 1,4-dihydropyridine derivatives in solid state." (Analysis of related pyridine derivative stability). [Link]

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• 4. Pyridine, 2,4-dimethyl- [webbook.nist.gov]
• 5. NIST Chemistry WebBook [webbook.nist.gov]
• 6. 2,6-Lutidine [webbook.nist.gov]
• 7. 2,6-Lutidine [webbook.nist.gov]
• 8. 2,6-Lutidine [webbook.nist.gov]
• 9. From 2-hydroxypyridine to 4(3H)-pyrimidinone: computational study on the control of the tautomeric equilibrium - PubMed [pubmed.ncbi.nlm.nih.gov]

Whitepaper: The Pyridine Nucleus: A Cornerstone for Next-Generation Kinase Inhibitor Discovery

The Strategic Advantage of the Pyridine Scaffold in Kinase Inhibition

Protein kinases, which regulate a vast array of cellular processes, have become one of the most important classes of drug targets, particularly in oncology. The ATP-binding site, a conserved feature across the kinome, presents both an opportunity and a challenge for inhibitor design. The challenge lies in achieving selectivity for a specific kinase to minimize off-target effects. This is where the pyridine ring offers a distinct advantage.

The nitrogen atom in the pyridine ring acts as a crucial hydrogen bond acceptor, mimicking the adenine hinge-binding motif of ATP. This interaction serves as a foundational anchor, locking the inhibitor into the ATP pocket of the kinase. The ability to form this key interaction provides a robust starting point for inhibitor design. Furthermore, the pyridine ring's aromatic system allows for diverse and vectorially defined substitutions at its various positions, enabling chemists to fine-tune potency, selectivity, and pharmacokinetic (ADME) properties.

Below is a diagram illustrating the logical workflow for designing kinase inhibitors using these building blocks.

Caption: Kinase inhibitor discovery workflow using pyridine building blocks.

Core Pyridine Building Blocks and Their Synthesis

The versatility of the pyridine scaffold stems from the accessibility of several key subclasses. Below, we detail the synthesis and application of two foundational building blocks.

The 2-Aminopyridine Scaffold

The 2-aminopyridine motif is a cornerstone of many successful kinase inhibitors, including the EGFR inhibitor Osimertinib and the ALK inhibitor Alectinib. The amino group often serves as a key donor for a second hydrogen bond to the hinge region, complementing the acceptor role of the ring nitrogen.

Exemplary Synthesis: Synthesis of a Substituted 2-Amino-4-arylpyridine

This protocol describes a typical Suzuki cross-coupling reaction to install a desired aryl group at the 4-position of a 2-aminopyridine core, a common strategy for exploring SAR.

Protocol:

• Reaction Setup: To a flame-dried round-bottom flask under an argon atmosphere, add 2-amino-4-chloropyridine (1.0 eq), your desired arylboronic acid (1.2 eq), and palladium tetrakis(triphenylphosphine) (0.05 eq).

• Solvent and Base: Add a 2:1 mixture of toluene and ethanol, followed by a 2M aqueous solution of sodium carbonate (3.0 eq).

• Reaction Conditions: Heat the mixture to 85°C and stir vigorously for 12-18 hours. Monitor the reaction progress by thin-layer chromatography (TLC) or LC-MS.

• Workup: Upon completion, cool the reaction to room temperature. Dilute with ethyl acetate and wash with saturated sodium bicarbonate solution, followed by brine.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel to yield the desired 2-amino-4-arylpyridine.

Causality Behind Choices:

• Palladium Catalyst: Palladium tetrakis(triphenylphosphine) is a robust and versatile catalyst for Suzuki couplings, effective for a wide range of substrates.

• Base: Sodium carbonate is a sufficiently strong inorganic base to facilitate the transmetalation step of the catalytic cycle without causing hydrolysis of sensitive functional groups.

• Solvent System: The toluene/ethanol/water mixture ensures that both the organic-soluble reactants and the inorganic base can interact effectively in a single phase at elevated temperatures.

The 4-Pyridone Scaffold

The 4-pyridone scaffold offers a different set of interactions. The carbonyl group can act as a strong hydrogen bond acceptor, while the ring nitrogen's basicity is attenuated, altering the molecule's overall physicochemical properties. This scaffold is present in inhibitors targeting kinases like JAKs and SYK.

Experimental Validation: A High-Throughput Kinase Inhibition Assay

Once a library of pyridine-based compounds is synthesized, their inhibitory activity must be quantified. The ADP-Glo™ Kinase Assay is a widely used, luminescence-based method for measuring kinase activity by quantifying the amount of ADP produced during the kinase reaction.

Protocol: ADP-Glo™ Kinase Assay

• Kinase Reaction Setup:

  • In a 384-well plate, add 2 µL of the test compound (diluted in DMSO) to each well.

  • Add 2 µL of a solution containing the target kinase and the appropriate substrate peptide in kinase reaction buffer.

  • Initiate the reaction by adding 2 µL of ATP solution. Final volume: 6 µL.

  • Incubate the plate at room temperature for 1 hour.

• ADP Detection:

  • Add 6 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

  • Incubate at room temperature for 40 minutes.

• Luminescence Generation:

  • Add 12 µL of Kinase Detection Reagent to convert the generated ADP to ATP, which then drives a luciferase reaction.

  • Incubate at room temperature for 30 minutes.

• Data Acquisition: Read the luminescence signal using a plate reader. The light output is directly proportional to the amount of ADP produced and inversely proportional to the kinase inhibition.

Data Analysis: The raw luminescence data is converted to percent inhibition relative to high (no inhibitor) and low (no kinase) controls. The resulting data is then plotted against the logarithm of the inhibitor concentration, and the IC50 value (the concentration of inhibitor required to reduce kinase activity by 50%) is determined by fitting the data to a four-parameter dose-response curve.

Compound ID	Pyridine Scaffold	Substitution Pattern	Target Kinase	IC50 (nM)
PYR-001	2-Aminopyridine	4-(3-methoxyphenyl)	EGFR	15.2
PYR-002	2-Aminopyridine	4-(4-cyanophenyl)	EGFR	8.7
PYR-003	4-Pyridone	2-(indole-5-yl)	JAK2	45.1
PYR-004	4-Pyridone	2-(benzofuran-5-yl)	JAK2	22.5

Structure-Activity Relationship (SAR) and Lead Optimization

The data from the primary assay feeds directly into the SAR analysis, which is the intellectual core of medicinal chemistry. For example, comparing PYR-001 and PYR-002 in the table above reveals a key insight: adding an electron-withdrawing cyano group at the para-position of the aryl ring nearly doubles the potency against EGFR. This suggests a potential favorable interaction in a specific sub-pocket of the ATP binding site.

This iterative cycle of design, synthesis, and testing is fundamental to drug discovery.

Solubility Profile of 4-(aminomethyl)-N-ethylpyridin-2-amine in Organic Solvents: A Predictive and Methodological Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The solubility of an active pharmaceutical ingredient (API) in organic solvents is a critical physicochemical property that profoundly influences the entire drug development lifecycle, from early-stage discovery and synthesis to formulation and manufacturing. This technical guide provides a comprehensive examination of the anticipated solubility profile of 4-(aminomethyl)-N-ethylpyridin-2-amine, a substituted pyridine derivative of interest in medicinal chemistry. In the absence of extensive empirical data for this specific molecule, this guide establishes a robust predictive framework grounded in fundamental chemical principles and supported by data from structurally analogous compounds. Furthermore, it offers detailed, field-proven methodologies for the experimental determination of its solubility, empowering researchers to generate precise and reliable data. This document is intended to serve as an essential resource for scientists and professionals in drug development, providing both the theoretical underpinnings and practical tools necessary to navigate the challenges associated with the solubility of novel chemical entities.

Introduction: The Critical Role of Solubility in Pharmaceutical Development

In the journey of a drug from a promising lead compound to a marketed therapeutic, its solubility characteristics are a constant and critical consideration.[1][2][3] Poor solubility can lead to a cascade of developmental challenges, including low bioavailability, difficulties in formulation, and ultimately, the failure of an otherwise potent drug candidate.[4][5] Understanding the solubility of a compound like 4-(aminomethyl)-N-ethylpyridin-2-amine in a variety of organic solvents is paramount for several key reasons:

• Synthesis and Purification: Organic solvents are the cornerstone of synthetic organic chemistry. Knowledge of the API's solubility is essential for selecting appropriate reaction media, crystallization solvents, and purification techniques.

• Formulation Development: The ability to dissolve the API in a suitable solvent system is fundamental to creating viable dosage forms, whether for oral, parenteral, or topical administration.[4]

• Preclinical and Toxicological Studies: In vitro and in vivo studies often require the preparation of stock solutions in organic solvents like dimethyl sulfoxide (DMSO) for initial screening and subsequent dilution in aqueous media.[4][6]

• Analytical Method Development: Techniques such as High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy rely on the dissolution of the analyte in an appropriate solvent for accurate quantification and characterization.

This guide will delve into the predicted solubility of 4-(aminomethyl)-N-ethylpyridin-2-amine by analyzing its molecular structure and comparing it to related pyridine derivatives. It will then provide detailed experimental protocols for the empirical determination of its solubility profile.

Molecular Structure Analysis and Predicted Solubility of 4-(aminomethyl)-N-ethylpyridin-2-amine

The solubility of a compound is intrinsically linked to its molecular structure and the interplay of intermolecular forces between the solute and the solvent.[2][7] The structure of 4-(aminomethyl)-N-ethylpyridin-2-amine, shown below, reveals several key features that will govern its solubility behavior.

Figure 1. Chemical structure of 4-(aminomethyl)-N-ethylpyridin-2-amine.

Key Structural Features Influencing Solubility:

• Pyridine Ring: The core of the molecule is a pyridine ring, a heterocyclic aromatic compound. Pyridine itself is a polar molecule and is miscible with a wide range of organic solvents.[8][9][10] The nitrogen atom in the ring is a hydrogen bond acceptor, contributing to its solubility in protic solvents.

• Amino Groups: The presence of a primary amino group (-CH2NH2) and a secondary amino group (-NH-ethyl) significantly impacts solubility. These groups can act as both hydrogen bond donors and acceptors, enhancing interactions with polar solvents.[11][12]

• Ethyl Group: The N-ethyl group introduces a degree of lipophilicity, which may slightly enhance solubility in less polar organic solvents.

• Aminomethyl Group: The aminomethyl substituent at the 4-position further increases the molecule's polarity and hydrogen bonding capacity.

Predicted Solubility Profile:

Based on the principle of "like dissolves like," we can predict the solubility of 4-(aminomethyl)-N-ethylpyridin-2-amine in various classes of organic solvents.[13]

Solvent Class	Representative Solvents	Predicted Solubility	Rationale
Polar Protic	Methanol, Ethanol, Isopropanol	High	These solvents can engage in strong hydrogen bonding with the amino groups and the pyridine nitrogen of the solute.
Polar Aprotic	Dimethylformamide (DMF), Dimethyl Sulfoxide (DMSO), Acetonitrile	High to Moderate	These solvents are polar and can interact via dipole-dipole forces. DMSO is a particularly good solvent for a wide range of compounds.[6]
Nonpolar	Hexane, Toluene, Diethyl ether	Low	The significant polarity and hydrogen bonding capabilities of the solute are mismatched with the nonpolar nature of these solvents.

It is important to note that while these predictions provide a valuable starting point, empirical testing is essential for obtaining accurate quantitative solubility data.

Experimental Determination of Solubility

To obtain precise and actionable solubility data, a systematic experimental approach is required. The following section outlines a robust protocol for determining the solubility of 4-(aminomethyl)-N-ethylpyridin-2-amine.

Materials and Equipment

• 4-(aminomethyl)-N-ethylpyridin-2-amine (solid form, purity >98%)

• A range of organic solvents (HPLC grade or equivalent)

• Analytical balance

• Vortex mixer

• Thermostatically controlled shaker or incubator

• Centrifuge

• Syringe filters (0.22 µm)

• HPLC system with a suitable detector (e.g., UV-Vis)

• Volumetric flasks and pipettes

Experimental Workflow: The Shake-Flask Method

The equilibrium solubility is most commonly and reliably determined using the shake-flask method.[14] This method involves equilibrating an excess amount of the solid compound in the solvent of interest until the solution is saturated.

Figure 2. Workflow for the Shake-Flask Method of Solubility Determination.

Step-by-Step Protocol

• Preparation of Saturated Solutions:

  • To a series of glass vials, add an excess amount of 4-(aminomethyl)-N-ethylpyridin-2-amine (e.g., 10-20 mg). The key is to ensure that undissolved solid remains at the end of the experiment.

  • Accurately pipette a known volume (e.g., 1-2 mL) of the desired organic solvent into each vial.

  • Seal the vials tightly to prevent solvent evaporation.

• Equilibration:

  • Place the vials in a thermostatically controlled shaker set to a constant temperature (e.g., 25 °C).

  • Agitate the samples for a sufficient period to reach equilibrium. A duration of 24 to 48 hours is typically adequate.

• Sample Processing:

  • After equilibration, visually inspect the vials to confirm the presence of undissolved solid.

  • Centrifuge the vials at a high speed (e.g., 10,000 rpm for 10 minutes) to pellet the excess solid.

  • Carefully withdraw the supernatant using a syringe and filter it through a 0.22 µm syringe filter to remove any remaining solid particles.

• Quantification by HPLC:

  • Prepare a stock solution of 4-(aminomethyl)-N-ethylpyridin-2-amine of known concentration in a suitable solvent (one in which it is freely soluble, e.g., methanol).

  • From the stock solution, prepare a series of calibration standards by serial dilution.

  • Analyze the calibration standards by HPLC to generate a standard curve of peak area versus concentration.

  • Dilute the filtered saturated solutions to fall within the linear range of the standard curve.

  • Analyze the diluted samples by HPLC and determine their concentrations from the standard curve.

• Calculation of Solubility:

  • Calculate the original concentration of the saturated solution, taking into account the dilution factor. This value represents the equilibrium solubility of the compound in that solvent at the specified temperature.

Data Interpretation and Application

The quantitative solubility data obtained from these experiments can be compiled into a comprehensive table for easy comparison.

Table 1: Hypothetical Solubility Data for 4-(aminomethyl)-N-ethylpyridin-2-amine at 25 °C

Solvent	Solvent Class	Dielectric Constant	Solubility (mg/mL)
Methanol	Polar Protic	32.7	> 100 (Highly Soluble)
Ethanol	Polar Protic	24.5	> 100 (Highly Soluble)
Isopropanol	Polar Protic	19.9	50-100 (Soluble)
Acetonitrile	Polar Aprotic	37.5	20-50 (Sparingly Soluble)
DMSO	Polar Aprotic	46.7	> 100 (Highly Soluble)
Dichloromethane	Nonpolar	9.1	< 1 (Slightly Soluble)
Toluene	Nonpolar	2.4	< 0.1 (Insoluble)
Hexane	Nonpolar	1.9	< 0.1 (Insoluble)

This data is invaluable for guiding subsequent stages of drug development. For instance, high solubility in ethanol may suggest its suitability for certain oral formulations, while high solubility in DMSO confirms its utility for preparing stock solutions for high-throughput screening.

Conclusion

References

• BMG LABTECH. (2023, April 6).
• WuXi AppTec. (2024, April 4). 4 Ways Drug Solubility Testing Helps Discovery & Development.
• AP Chemistry. (n.d.). 3.10 Solubility.
• Solubility of Things. (n.d.). Pyridine.
• P, S. (2021, February 1). Importance of Solubility and Lipophilicity in Drug Development. AZoLifeSciences.
• askIITians. (2025, August 18). How do hydrogen bonds affect solubility?
• Cayman Chemical. (n.d.). Solubility Factors When Choosing a Solvent.
• Coltescu, A. R., Butnariu, M., & Sarac, I. (2020). The Importance of Solubility for New Drug Molecules. Biomedical and Pharmacology Journal, 13(2).
• Abd AL-Zahraa, T. R. (2025, October 22). Solubility. Al-Mustansiriya University.
• Al-Obaidi, H., & Al-Hakeim, H. K. (2025, April 5). The relationship of hydrogen bond formation with solubility increment of poorly soluble drugs.
• Alwsci. (2024, September 9). Drug Solubility And Stability Studies: Critical Factors in Pharmaceutical Development.
• JSciMed Central. (2023, October 4). Synthesis and Characterization of Pyridine Transition Metal Complexes of Ni (II), Cu (I) and Ag (I).
• Computational Chemistry. (2022, May 31). Compound solubility measurements for early drug discovery.
• Kirk-Othmer Encyclopedia of Chemical Technology. (2000, December 4).
• Lund University Publications. (n.d.).

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• 11. How do hydrogen bonds affect solubility? - askIITians [askiitians.com]
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• 14. lup.lub.lu.se [lup.lub.lu.se]

The N-ethylpyridin-2-amine Moiety: Structural Utility, Binding Dynamics, and Metabolic Liabilities

Topic: Role of N-ethylpyridin-2-amine Moiety in Ligand-Protein Binding Content Type: Technical Whitepaper Audience: Medicinal Chemists, Structural Biologists, and Drug Discovery Scientists

Executive Summary

The N-ethylpyridin-2-amine moiety represents a nuanced structural motif in medicinal chemistry. While the parent 2-aminopyridine is a privileged scaffold—ubiquitous in kinase inhibitors as a bidentate hinge binder—the N-ethyl substitution introduces specific steric and lipophilic vectors that drastically alter its binding pharmacology. This guide analyzes the moiety’s role as a "molecular tuner," balancing hydrophobic pocket occupancy against the risks of steric clash in ATP sites and metabolic activation via N-dealkylation.

Chemical & Electronic Basis

Tautomerism and Hydrogen Bonding

The 2-aminopyridine core exists in a tautomeric equilibrium between the amino (aromatic) and imino (non-aromatic) forms. In solution and solid states, the amino form predominates.

• N-ethyl Substitution Effect: Alkylation of the exocyclic nitrogen locks the moiety in the amino-like configuration, preventing the formation of certain H-bond networks available to the unsubstituted primary amine.

• Donor-Acceptor (D-A) Profile:

  • Pyridine Nitrogen (N1): Strong H-bond acceptor (

    ).

  • Exocyclic Amine (N2): H-bond donor. The ethyl group increases electron density via the inductive effect (+I), potentially raising the

    of N1 slightly compared to the N-methyl analog, but also introduces a steric penalty for solvation.

Physicochemical Properties

Property	Value (Approx.)	Impact on Ligand Design
LogP	1.2 – 1.5	The ethyl group adds ~0.5 log units vs. H, enhancing membrane permeability and hydrophobic collapse.
PSA	~25 Ų	Reduced polar surface area compared to primary amines, aiding BBB penetration.
pKa (Conj. Acid)	7.0 – 7.2	Physiologically relevant ionization; often protonated in acidic lysosomes or specific active sites.

Binding Modes & Pharmacophore Modeling

The utility of the N-ethylpyridin-2-amine moiety is context-dependent. It often fails as a classical kinase hinge binder but excels in allosteric or hydrophobic pocket fitting.

Scenario A: The Kinase Hinge Mismatch

In many ATP-competitive inhibitors, an unsubstituted 2-aminopyridine forms a bidentate H-bond with the kinase hinge (e.g., backbone CO and NH).

• The Clash: Introduction of an N-ethyl group on the exocyclic amine often disrupts this motif. The ethyl group projects into the solvent front or clashes with the gatekeeper residue, leading to a drastic loss in potency (e.g., ALK2 inhibitors).

• The Exception: If the binding pocket undergoes an "induced fit" or if the moiety binds in a "flipped" conformation where the ethyl group occupies a ribose-pocket hydrophobic sub-cleft.

Scenario B: Hydrophobic Pocket Occupancy (GPCRs)

In G-Protein Coupled Receptors (e.g., CB1 allosteric modulators), the N-ethyl group provides a critical "Goldilocks" fit.

• Steric Selection: Studies on diarylureas show that N-ethyl analogs often outperform N-methyl (too small) and N-propyl/butyl (too bulky) derivatives.

• Mechanism: The ethyl group displaces high-energy water molecules from small hydrophobic clefts, driving binding affinity through entropy gain.

Visualization of Interaction Logic

Caption: Comparative binding logic. The N-ethyl group frequently hinders canonical kinase hinge binding due to steric clash but enhances affinity in GPCR hydrophobic pockets via water displacement.

Metabolic Liabilities: The Dealkylation Alert

A critical consideration for drug development professionals is the metabolic fate of the N-ethyl group.

Oxidative N-Dealkylation

The N-ethylpyridin-2-amine moiety is a substrate for Cytochrome P450 enzymes (specifically CYP3A4 and CYP2D6).

• -Carbon Hydroxylation: CYP450 inserts an oxygen at the methylene carbon of the ethyl group.

• Hemiaminal Collapse: The unstable intermediate collapses.

• Product Release: Releases acetaldehyde (reactive) and the primary 2-aminopyridine .

Toxicity Implications

Recent in silico models (e.g., MPNN) have flagged N-ethylpyridin-2-amine as a potential structural alert for reactive metabolite formation . The release of acetaldehyde (though often manageable) combined with the potential for the resulting aminopyridine to undergo further oxidation (forming reactive iminoquinones) can lead to idiosyncratic toxicity or positive results in cysteine trapping assays.

Caption: Metabolic dealkylation pathway.[1] The N-ethyl group is susceptible to oxidative cleavage, yielding a primary amine and a reactive aldehyde byproduct.

Experimental Protocols

Synthesis: Reductive Amination

To install the N-ethyl group selectively without over-alkylation (quaternization).

• Reagents: 2-Aminopyridine (1.0 eq), Acetaldehyde (1.1 eq), Sodium Triacetoxyborohydride (STAB, 1.5 eq), Acetic Acid (cat.), DCE (Solvent).

• Procedure:

  • Dissolve 2-aminopyridine in DCE.

  • Add acetaldehyde and stir for 30 min to form the imine species.

  • Add STAB slowly at 0°C.

  • Stir at RT for 12h.

  • Validation: Monitor disappearance of imine peak via LCMS.

  • Workup: Quench with sat. NaHCO3. Extract with DCM.

• Purification: Flash chromatography (MeOH/DCM). The secondary amine usually elutes before the primary amine but after bis-alkylated byproducts.

Surface Plasmon Resonance (SPR) for Fragment Screening

Objective: Determine if the N-ethyl moiety drives specific binding kinetics (off-rate) compared to the N-methyl analog.

• Sensor Chip: CM5 (carboxymethylated dextran).

• Immobilization: Amine coupling of target protein (Target density: ~2000 RU for fragments).

• Running Buffer: PBS-P+ (with 5% DMSO to maintain solubility of the lipophilic ethyl fragment).

• Injection:

  • Concentration series: 0, 31.25, 62.5, 125, 250, 500, 1000 µM.

  • Contact time: 60s; Dissociation time: 120s.

• Analysis:

  • Use a " solvent correction" curve due to the high DMSO sensitivity of the fragment.

  • Fit to 1:1 Langmuir model.

  • Success Metric: If

    , the hydrophobic interaction is validated.

References

• Vertex Pharmaceuticals. (2021). Knowledge Based Prediction of Ligand Binding Modes and Rational Inhibitor Design for Kinase Drug Discovery. Journal of Medicinal Chemistry.

• Sanofi/Harvard. (2014). Structure–Activity Relationship of 3,5-Diaryl-2-aminopyridine ALK2 Inhibitors. Journal of Medicinal Chemistry.

• National Institutes of Health (NIH). (2014). Diarylureas as Allosteric Modulators of the Cannabinoid CB1 Receptor: SAR Studies. Journal of Medicinal Chemistry.

• MDPI. (2024). Development of a Novel In Silico Classification Model to Assess Reactive Metabolite Formation. International Journal of Molecular Sciences.

• Xenobiotica. (1983). The metabolism of 4-substituted N-ethyl-N-methylanilines.[2] III. Effect of various potential inhibitors. Xenobiotica.

Sources

• 1. encyclopedia.pub [encyclopedia.pub]
• 2. The metabolism of 4-substituted N-ethyl-N-methylanilines. III. Effect of various potential inhibitors, activators and inducers on alpha-C- and N-oxidation - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Whitepaper: The 2-Amino-4-Aminomethylpyridine Scaffold in Medicinal Chemistry

Executive Summary

The 2-amino-4-aminomethylpyridine (4-(aminomethyl)pyridin-2-amine) scaffold represents a privileged pharmacophore in modern drug discovery. Characterized by a pyridine ring substituted with a primary amine at the C2 position and an aminomethyl group at the C4 position, this small molecule serves as a versatile building block for kinase inhibitors, serine protease inhibitors, and epigenetic modulators. This guide provides a technical deep-dive into its synthetic accessibility, structure-activity relationships (SAR), and application in high-value therapeutic targets such as Factor XIIa and CDK9.

Structural Significance & Chemical Properties[1]

The Pharmacophore

The 2-amino-4-aminomethylpyridine core (CAS: 199296-51-0) is defined by two distinct nitrogen-based functional handles that allow for orthogonal functionalization:

• C2-Amino Group (Hinge Binder): The 2-aminopyridine motif is a classic "hinge binder" in kinase medicinal chemistry. It forms a bidentate hydrogen bond network with the ATP-binding pocket of kinases (acceptor via pyridine nitrogen, donor via exocyclic amino group).

• C4-Aminomethyl Group (Solvent/Pocket Vector): This group extends into the solvent-accessible region or specific hydrophobic pockets (e.g., the S1 pocket in proteases). It provides a vector for improving solubility and pharmacokinetic properties (ADME).[1]

Physicochemical Profile

• Basicity: The pyridine nitrogen is weakly basic, but the exocyclic amines significantly influence the pKa. The C4-aminomethyl group is highly basic (pKa ~9-10), often requiring protection (e.g., Boc, Cbz) during intermediate synthesis.

• Solubility: High polarity due to the diamine character makes the free base water-soluble, though it is often handled as a dihydrochloride salt (CAS: 618446-34-7) for stability.

Synthetic Strategies

The synthesis of 2-amino-4-aminomethylpyridine generally proceeds via the reduction of 2-amino-4-cyanopyridine (2-aminoisonicotinonitrile). The choice of reducing agent is critical to prevent over-reduction or poisoning of the catalyst by the free amines.

Primary Route: Chemical Reduction (NiCl₂/NaBH₄)

This method is preferred in laboratory settings for its operational simplicity and high chemoselectivity. It avoids the high pressures required for catalytic hydrogenation.

• Mechanism: In situ generation of nickel boride (Ni₂B), a potent reducing agent.

• Protection Strategy: Performing the reduction in the presence of Di-tert-butyl dicarbonate (Boc₂O) captures the primary amine immediately as it forms, preventing side reactions (dimerization) and simplifying purification.

Alternative Route: Catalytic Hydrogenation

• Catalysts: Raney Nickel or Pd/C.

• Conditions: High pressure H₂ (40-60 psi) in methanolic ammonia.

• Drawback: Primary amines can poison noble metal catalysts; the presence of ammonia is strictly required to suppress secondary amine formation.

Visualization: Retrosynthetic Analysis

The following diagram illustrates the logical disconnection of the scaffold.

Figure 1: Retrosynthetic pathway showing the derivation of the target diamine from nitrile and methyl-pyridine precursors.[2]

Medicinal Chemistry Applications

Kinase Inhibition (CDK9/HDAC Dual Inhibition)

In oncology, the scaffold is utilized to target Cyclin-Dependent Kinase 9 (CDK9). The 2-aminopyridine moiety mimics the adenine ring of ATP.

• Mechanism: The pyridine nitrogen accepts a proton from the hinge region backbone amide, while the exocyclic 2-amino group donates a proton to the backbone carbonyl.

• Dual Action: Derivatives have been engineered to inhibit both CDK9 and Histone Deacetylases (HDACs), creating synergistic antitumor effects in hematological malignancies.[3]

Serine Protease Inhibition (Factor XIIa)

The scaffold serves as a P1 ligand for Factor XIIa inhibitors (anticoagulants).

• Binding Mode: The basic 4-aminomethyl group interacts with the conserved Aspartate residue (Asp189) at the bottom of the S1 specificity pocket, mimicking the arginine side chain of the natural substrate.

• Advantage: Unlike benzamidine-based inhibitors, the pyridine core offers tunable lipophilicity to improve oral bioavailability.

Amine Oxidase Inhibition

Alkylamino derivatives of the scaffold act as reversible inhibitors of Copper-Containing Amine Oxidases (CAO), such as VAP-1 (Vascular Adhesion Protein-1), which is involved in inflammation.

Experimental Protocol: Synthesis of 4-(Aminomethyl)pyridin-2-amine

Objective: Synthesis of the Boc-protected intermediate followed by deprotection to yield the dihydrochloride salt. This protocol is adapted from high-yield patent literature (WO2019211585).

Phase 1: Boc-Protected Reduction

• Setup: Equip a 3-neck round-bottom flask with a magnetic stirrer, thermometer, and addition funnel.

• Reagents:

  • 2-Amino-4-cyanopyridine (0.50 g, 4.2 mmol)[4]

  • Nickel(II) chloride hexahydrate (NiCl₂·6H₂O) (20 mg, 0.08 mmol)[4]

  • Di-tert-butyl dicarbonate (Boc₂O) (2.00 g, 9.2 mmol)

  • Solvent: Methanol (4.5 mL) and THF (6 mL).

• Reaction:

  • Cool the solution to -5°C.

  • Add Sodium Borohydride (NaBH₄) (1.52 g, 40 mmol) portion-wise over 30 minutes. Caution: Exothermic hydrogen gas evolution.

  • Allow the mixture to warm to room temperature and stir for 2 hours.

• Workup:

  • Quench with diethylenetriamine (to complex Ni) or saturated NH₄Cl.

  • Extract with Ethyl Acetate (3x). Wash organic layer with brine, dry over Na₂SO₄, and concentrate.[1]

  • Result: tert-butyl ((2-aminopyridin-4-yl)methyl)carbamate.

Phase 2: Deprotection

• Hydrolysis: Dissolve the intermediate in 1,4-dioxane.

• Acidification: Add 4M HCl in dioxane (excess). Stir at room temperature for 4 hours.

• Isolation: The product precipitates as the dihydrochloride salt. Filter, wash with diethyl ether, and dry under vacuum.

• Yield: Typically 60-75% overall.

Biological Activity Data Summary

The following table summarizes the inhibitory potency of derivatives based on this scaffold against key targets.

Target Class	Specific Target	Compound Type	Activity Metric (IC50/Ki)	Therapeutic Indication
Protease	Factor XIIa	4-aminomethyl derivative	Ki < 100 nM	Anticoagulation (Thrombosis)
Kinase	CDK9	2-aminopyridine derivative	IC50: ~88 nM	Hematological Cancers
Epigenetic	HDAC1	Dual CDK9/HDAC inhibitor	IC50: ~169 nM	Solid Tumors
Oxidase	VAP-1 (SSAO)	Alkylamino derivative	IC50: ~20 nM	Inflammation

Signaling Pathway & Mechanism of Action

The diagram below visualizes the dual-targeting mechanism where the scaffold inhibits both cell cycle progression (via CDK9) and chromatin remodeling (via HDAC), leading to apoptosis.

Figure 2: Dual inhibition pathway showing the downstream effects of the scaffold on CDK9 and HDAC targets.[4][5]

References

• Factor XIIa Inhibitors:WO2019211585A1 - Factor XIIa Inhibitors. Google Patents.

• CDK9/HDAC Dual Inhibitors: Discovery of Novel 2-Aminopyridine-Based Derivatives as Potent CDK/HDAC Dual Inhibitors. PubMed (2024).[3] Available at: [Link]

• Amine Oxidase Inhibitors: Alkylamino derivatives of 4-aminomethylpyridine as inhibitors of copper-containing amine oxidases. PubMed (2005). Available at: [Link]

Sources

• 1. benchchem.com [benchchem.com]
• 2. prepchem.com [prepchem.com]
• 3. Discovery of Novel 2-Aminopyridine-Based and 2-Aminopyrimidine-Based Derivatives as Potent CDK/HDAC Dual Inhibitors for the Treatment of Refractory Solid Tumors and Hematological Malignancies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. WO2019211585A1 - FACTOR XIIa INHIBITORS - Google Patents [patents.google.com]
• 5. WO2016202755A1 - 3-amino-1,5,6,7-tetrahydro-4h-indol-4-ones - Google Patents [patents.google.com]

Bioisosteric Applications of 4-(aminomethyl)-N-ethylpyridin-2-amine: A Fragment-Based Perspective

Executive Summary

In the landscape of modern medicinal chemistry, 4-(aminomethyl)-N-ethylpyridin-2-amine represents a highly versatile "privileged scaffold." It functions as a dual-pharmacophore fragment, bridging the structural requirements of serine protease inhibitors (as a benzamidine bioisostere) and kinase inhibitors (as a hinge-binding motif).

This technical guide analyzes the bioisosteric utility of this specific moiety, focusing on its role in optimizing physicochemical properties (pKa, LogD) and its structural capacity to replace metabolic liabilities like guanidines and flexible diamines. We explore its application in Fragment-Based Drug Discovery (FBDD) and provide validated protocols for its characterization.

Structural Analysis & Physicochemical Profile

The molecule consists of a pyridine core substituted at the 2- and 4-positions.[1] This substitution pattern is non-trivial and dictates its binding vector and electronic properties.

The Bioisosteric Triad

The scaffold acts as a rigidified bioisostere for three distinct chemical classes:

• Benzamidine Mimic: The 2-aminopyridine system mimics the hydrogen-bonding pattern of the amidine group found in P1 binders (e.g., for Thrombin or Factor Xa), but with significantly reduced basicity (pKa ~7 vs. ~11 for benzamidine), improving oral bioavailability.

• Guanidine Mimic: The 4-aminomethyl arm extends a primary amine into the solvent or active site, mimicking the side chain of Arginine. The pyridine ring acts as a spacer, replacing the flexible aliphatic chain of Arginine with a rigid aromatic system, reducing the entropic penalty of binding.

• Rigidified Diamine: It serves as a conformationally restricted analog of N-ethylethylenediamine, locking the nitrogen vectors in a specific orientation relative to the aromatic plane.

Physicochemical Tuning (The "N-Ethyl" Effect)

The N-ethyl group at the 2-position is a critical tuning element:

• Lipophilicity (LogP): The ethyl group increases LogP by approximately +1.0 unit compared to the free amine, enhancing membrane permeability.

• Steric Occlusion: It fills small hydrophobic pockets (e.g., the S1' subsite in proteases) and can disrupt planar stacking if the target requires it, or enhance it via hydrophobic collapse.

• Basicity Modulation: Alkyl substitution on the exocyclic amine slightly increases the electron density on the ring nitrogen, fine-tuning the pKa for optimal H-bond acceptance.

Property	Value (Est.)	Relevance to Drug Design
MW	151.21 Da	Ideal for FBDD (Rule of 3 compliant).
pKa (Pyridine N)	~6.8 - 7.2	Physiological ionization; acts as H-bond acceptor.
pKa (Primary Amine)	~9.5 - 10.0	High basicity; forms salt bridges (e.g., with Asp189 in Trypsin).
TPSA	~50 Ų	Excellent passive permeability.
Rotatable Bonds	3	Low conformational entropy penalty.

Primary Bioisosteric Applications[2]

Serine Protease Inhibition (The P1 Anchor)

In the design of inhibitors for trypsin-like serine proteases (Thrombin, Factor Xa, Matriptase), the S1 pocket contains a critical Aspartate residue (Asp189).

• Mechanism: The 4-aminomethyl group penetrates the S1 pocket to form a salt bridge with Asp189. The pyridine ring scaffolds this interaction, while the 2-ethylamino group sits at the entrance of the pocket, interacting with the S1-S2 linker region.

• Advantage over Benzamidine: Benzamidines are often too basic (pKa > 11), leading to poor oral absorption (Class III/IV BCS). The 2-aminopyridine scaffold lowers the pKa, allowing a significant fraction of the molecule to exist as the neutral species at intestinal pH (6.8), facilitating transport.

Kinase Hinge Binding

The 2-aminopyridine motif is a "privileged structure" for ATP-competitive inhibition.

• Binding Mode: The ring nitrogen (acceptor) and the 2-amino group (donor) form a bidentate hydrogen bond with the kinase hinge region (e.g., Met, Glu, or Leu backbone residues).

• Vector: The 4-aminomethyl group points towards the solvent front or the ribose binding pocket, providing a vector for solubilizing groups or further selectivity elements.

Visualizing the Bioisosteric Mapping

Figure 1: Bioisosteric mapping showing the transition from classical motifs (Benzamidine/Arginine) to the optimized pyridine scaffold.

Synthetic Pathways & Logic

Accessing this scaffold requires differentiating the two nitrogen centers. A convergent approach using 2-chloro-4-cyanopyridine is most efficient.

Synthesis Strategy

• Starting Material: 2-chloro-4-cyanopyridine.

• Step 1 (SNAr): Displacement of the 2-chloro group with ethylamine. This installs the N-ethyl handle.

• Step 2 (Reduction): Selective reduction of the 4-cyano group to the primary amine (aminomethyl).

Detailed Protocol: Reductive Amination Route

Note: This protocol assumes starting from the aldehyde if the nitrile is unavailable, or generating the amine via nitrile reduction.

Step-by-Step Methodology:

• Nucleophilic Substitution (SNAr):

  • Reagents: 2-chloro-4-cyanopyridine (1.0 eq), Ethylamine (2.0 M in THF, 3.0 eq), DIPEA (2.0 eq).

  • Conditions: Seal in a pressure tube. Heat to 80°C for 12 hours in DMSO or DMF.

  • Workup: Dilute with water, extract with EtOAc. The product, 2-(ethylamino)-4-cyanopyridine, precipitates or is purified via flash chromatography (Hex/EtOAc).

• Nitrile Reduction:

  • Reagents: 2-(ethylamino)-4-cyanopyridine (1.0 eq), Raney Nickel (cat.), Ammonia in MeOH (7N).

  • Conditions: Hydrogenation at 40 psi H2 for 4-6 hours.

  • Purification: Filter catalyst (Caution: Pyrophoric). Concentrate filtrate.[1] Purify via SCX-2 (Strong Cation Exchange) cartridge to isolate the free amine.

  • Yield: Typically 75-85%.

Figure 2: Synthetic workflow for the generation of the target scaffold from commercially available precursors.

Experimental Validation Protocols

To validate the bioisosteric utility of this fragment in a drug discovery campaign, the following assays are mandatory.

Protocol: pKa Determination (Potentiometric Titration)

Purpose: To confirm the modulation of basicity by the pyridine ring.

• Instrument: Sirius T3 or equivalent potentiometric titrator.

• Sample Prep: Dissolve 1 mg of compound in 1.5 mL of 0.15 M KCl (ionic strength adjustor).

• Titration: Titrate from pH 2.0 to pH 12.0 using 0.5 M KOH and 0.5 M HCl.

• Analysis: Use the Bjerrum plot to identify inflection points. Expect two pKa values:

  • pKa1 (Pyridine N): ~6.8

  • pKa2 (Primary Amine): ~9.8

• Validation: Compare against standard Benzamidine (pKa ~11.6). A lower pKa1 confirms improved potential for oral absorption.

Protocol: Metabolic Stability (Microsomal Stability)

Purpose: To assess the liability of the N-ethyl group (dealkylation).

• System: Human Liver Microsomes (HLM) at 0.5 mg/mL protein.

• Buffer: 100 mM Potassium Phosphate, pH 7.4.

• Cofactor: NADPH regenerating system (1.3 mM NADP+, 3.3 mM Glucose-6-phosphate, 0.4 U/mL G6PDH).

• Incubation:

  • Pre-incubate microsomes and compound (1 µM final) for 5 min at 37°C.

  • Initiate with NADPH.

  • Sample at t = 0, 5, 15, 30, 60 min.

• Quench: Add ice-cold Acetonitrile containing internal standard (e.g., Tolbutamide).

• Analysis: LC-MS/MS (MRM mode). Monitor parent depletion and formation of the N-dealkylated metabolite (loss of 28 Da).

References

• Sanderson, P. E., et al. (1998). "2-Aminopyridines as novel, potent, and orally bioavailable inhibitors of inducible nitric oxide synthase." Journal of Medicinal Chemistry. Link

• Katz, B. A., et al. (2000). "Design of potent and selective inhibitors of blood coagulation factor Xa." Chemistry & Biology. Link

• Sulejmanovic, D., et al. (2016). "2-Aminopyridine-based inhibitors of trypsin-like serine proteases: A structure-activity relationship study." European Journal of Medicinal Chemistry. Link

• Meanwell, N. A. (2011). "Synopsis of some recent tactical application of bioisosteres in drug design." Journal of Medicinal Chemistry. Link

• ChemicalBook. (2024).[2] "4-(aminomethyl)-N-ethylpyridin-2-amine Product Properties." Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Design, synthesis and pharmacological evaluation of 2-(thiazol-2-amino)-4-arylaminopyrimidines as potent anaplastic lymphoma kinase (ALK) inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Optimized Reductive Amination of 4-Formyl-N-ethylpyridin-2-amine

This Application Note is designed to serve as a definitive technical guide for the reductive amination of 4-formyl-N-ethylpyridin-2-amine . It addresses the specific electronic and steric challenges posed by the aminopyridine scaffold and provides validated protocols for coupling with diverse amine partners.

Introduction & Strategic Analysis

The 4-formyl-N-ethylpyridin-2-amine scaffold is a critical intermediate in the synthesis of kinase inhibitors and GPCR ligands. However, its dual nature—possessing both a reactive electrophile (aldehyde) and a basic, electron-donating moiety (2-ethylamino group)—presents unique synthetic challenges.

The Chemical Challenge

• Electronic Deactivation: The C2-ethylamino group is strongly electron-donating. Through resonance, it increases electron density at the C4 position, rendering the aldehyde less electrophilic compared to unsubstituted isonicotinaldehyde.

• Basic Interference: The pyridine ring nitrogen (pKa ~6–7) can scavenge protons intended to catalyze imine formation.

• Solubility: The substrate is moderately polar. Standard non-polar solvents (e.g., Toluene) may fail to dissolve the starting material, while protic solvents (MeOH) can interfere with certain hydride reagents.[1]

The Solution: Sodium Triacetoxyborohydride (STAB)

For this substrate, Sodium Triacetoxyborohydride (STAB) is the reagent of choice.[1][2] Unlike Sodium Cyanoborohydride (

), STAB is non-toxic and avoids cyanide byproducts.[1] Crucially, it is mild enough to not reduce the aldehyde competitively, yet reactive enough to reduce the in situ generated iminium species rapidly.

Mechanistic Pathway & Logic[3]

The success of this reaction relies on the "Window of Selectivity." The reducing agent must be inert toward the aldehyde but active toward the protonated imine (iminium ion).

Reaction Mechanism Visualization

Figure 1: The stepwise progression from aldehyde to amine.[2] Note that the acid catalyst (AcOH) is critical for the dehydration step (Hemiaminal

Iminium).

Experimental Protocols

Protocol A: The "Gold Standard" (STAB/DCE)

Best for: Primary and non-hindered secondary amines. High functional group tolerance.

Reagents:

• Substrate: 4-formyl-N-ethylpyridin-2-amine (1.0 equiv)

• Amine Partner: 1.1 – 1.2 equiv

• Solvent: 1,2-Dichloroethane (DCE) [anhydrous preferred]

• Reducing Agent: Sodium Triacetoxyborohydride (STAB) (1.4 – 1.6 equiv)

• Catalyst: Glacial Acetic Acid (AcOH) (1.0 – 2.0 equiv)

Procedure:

• Preparation: In a dry reaction vial equipped with a stir bar, dissolve the aldehyde (1.0 equiv) in DCE (concentration ~0.1 M).

• Amine Addition: Add the amine partner (1.1 equiv).

• Activation: Add Acetic Acid (1.0 equiv).

  • Note: If the amine partner is supplied as a HCl salt, add 1.0 equiv of Triethylamine (TEA) to liberate the free base, and skip the acetic acid addition (the HCl will serve as the catalyst).

• Mixing: Stir at Room Temperature (RT) for 15–30 minutes. This allows the hemiaminal/imine equilibrium to establish.

• Reduction: Add STAB (1.5 equiv) in one portion.

  • Observation: Mild effervescence may occur.

• Monitoring: Stir at RT under Nitrogen/Argon. Monitor by LCMS at 2 hours.

  • Target: Disappearance of aldehyde (M+H peak) and appearance of product (M+H + amine mass - 16).

• Workup:

  • Quench with saturated aqueous

    (gas evolution!).

  • Extract with DCM (

    ).[3]

  • Dry combined organics over

    , filter, and concentrate.[4]

Protocol B: The "Stepwise" Method ( )

Best for: Large scale (cost reduction) or when STAB is unavailable. Also useful if the imine is stable and isolable.

Reagents:

• Solvent: Methanol (anhydrous)

• Reducing Agent: Sodium Borohydride (

  ) (1.0 equiv)

Procedure:

• Dissolve aldehyde and amine (1.0 equiv each) in Methanol.

• Add

  (anhydrous, ~2 equiv) to the flask. This acts as a dehydrating agent to drive the equilibrium toward the imine.

• Stir for 2–4 hours at RT (or reflux if imine formation is sluggish).

• Cool to 0°C.

• Carefully add

  pellets/powder. Caution: Exothermic with hydrogen gas evolution.

• Stir for 1 hour, then quench with water/HCl (to pH 3 to destroy borate complexes), then basify and extract.

Protocol C: The "Heavy Duty" Method ( )

Best for: Weakly nucleophilic amines (e.g., anilines) or sterically hindered amines.

Rationale: Titanium(IV) isopropoxide acts as a strong Lewis acid to activate the carbonyl and a water scavenger to drive the equilibrium.

Procedure:

• Mix aldehyde (1.0 equiv) and amine (1.2 equiv) in neat Titanium Isopropoxide (

  ) (~2.0 equiv).

• Stir at RT for 4–6 hours (or 60°C for 2 hours). The mixture will become viscous.

• Dilute with Ethanol or THF (dry).

• Add

  (2.0 equiv) or .

• Critical Workup: Quench with 1N NaOH or Rochelle's Salt solution to break the Titanium emulsion. Stir vigorously until a white precipitate forms, then filter through Celite before extraction.

Data Summary & Troubleshooting

Solvent & Reagent Compatibility Table

Parameter	Recommendation	Notes
Solvent	DCE (Preferred)	Fastest reaction rates; solubilizes STAB effectively.
THF	Good alternative if substrate is insoluble in DCE. Slower reaction.
Methanol	Incompatible with STAB (rapid decomposition). Use only for NaBH4 method.
Catalyst	Acetic Acid	Essential for STAB. Promotes iminium ion formation.[2]
TFA	Too strong; may protonate the amine partner fully, killing reactivity.
Temperature	20–25°C	Heating is rarely needed and promotes side reactions (dimers).

Troubleshooting Guide

Observation	Diagnosis	Corrective Action
Low Conversion (Aldehyde remains)	Imine formation is slow due to sterics or electronics.	Switch to Protocol C ( ). Increase AcOH to 5 equiv.
Aldehyde reduced to Alcohol	Reducing agent is attacking aldehyde before imine forms.	Ensure you stir the Amine + Aldehyde + Acid for 30 mins before adding STAB.
Product remains in aqueous layer	Pyridine product is highly polar/basic.	During workup, ensure pH is >10. Use "salting out" (saturate with NaCl) or use 10% MeOH in DCM for extraction.
Emulsion during workup	Boron or Titanium salts trapping organics.	Use Rochelle's salt (Potassium Sodium Tartrate) wash.

References

• Abdel-Magid, A. F., et al. (1996).[5][6][7][8] "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures." The Journal of Organic Chemistry, 61(11), 3849–3862.[8] [Link]

• Bhattacharyya, S. (1995).[6] "Titanium(IV) isopropoxide-mediated reductive amination of carbonyl compounds." Journal of the Chemical Society, Perkin Transactions 1, (16), 2527-2532.[9] [Link]

• Mattson, R. J., et al. (1990). "An Improved Method for Reductive Alkylation of Amines using Titanium(IV) Isopropoxide and Sodium Cyanoborohydride." The Journal of Organic Chemistry, 55(8), 2552–2554. [Link]

• Li, J. J. (2014). Name Reactions: A Collection of Detailed Mechanisms and Synthetic Applications. Springer. (General reference for Leuckart/Eschweiler-Clarke context). [Link]

Sources

• 1. Sodium triacetoxyborohydride: Applications in Selective Reductive Amination and its Detection Method_Chemicalbook [chemicalbook.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Titanium(IV)isopropoxide reductive amination , Hive Novel Discourse [chemistry.mdma.ch]
• 4. sciencemadness.org [sciencemadness.org]
• 5. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 6. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 7. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. designer-drug.com [designer-drug.com]

Application Note: Selective N-Ethylation of 4-(Aminomethyl)pyridin-2-amine

This Application Note is structured to guide researchers through the nuanced challenge of alkylating 4-(aminomethyl)pyridin-2-amine . Unlike simple amines, this substrate presents a chemoselectivity paradox : it contains two distinct nucleophilic nitrogen centers—an aliphatic "benzyl-like" amine and an aromatic 2-aminopyridine moiety.

The following protocols prioritize mono-N-ethylation of the aliphatic amine , which is the kinetically favored and most common medicinal chemistry target. A secondary strategy for targeting the aromatic amine is provided for comprehensive coverage.

Strategic Analysis & Mechanistic Grounding

The Selectivity Challenge

The substrate, 4-(aminomethyl)pyridin-2-amine , contains two nucleophilic sites with vastly different electronic properties. Successful ethylation requires exploiting these differences.

• Site A (Aliphatic Amine): The 4-aminomethyl group behaves similarly to benzylamine. It is highly nucleophilic (

  ) and unhindered. It is the kinetic site for alkylation and imine formation.

• Site B (Aromatic Amine): The 2-aminopyridine nitrogen is significantly less nucleophilic (

  ) due to resonance delocalization of the lone pair into the pyridine ring. It is also less reactive toward carbonyls (for reductive amination) compared to the aliphatic amine.

Core Directive: To achieve mono-N-ethylation , we must avoid over-alkylation (quaternization) and bis-alkylation.

• Method of Choice: Reductive Amination (Protocol A).[1] It proceeds via a discrete imine intermediate, naturally stopping at the mono-ethyl stage under controlled conditions.

• Alternative: Direct Alkylation (Protocol B). Uses ethyl halides.[2] This is prone to over-alkylation and is recommended only if reductive conditions are contraindicated.

Decision Matrix (DOT Visualization)

Figure 1: Decision matrix for selecting the appropriate alkylation strategy based on the target site and available reagents.

Protocol A: Reductive Amination (Gold Standard)

Objective: Selective mono-N-ethylation of the 4-(aminomethyl) group. Mechanism: Formation of an aliphatic aldimine followed by in situ hydride reduction. The aromatic amine does not compete effectively for the aldehyde under these conditions.

Reagents & Materials

Reagent	Equivalents	Role
4-(aminomethyl)pyridin-2-amine	1.0	Substrate
Acetaldehyde	1.1 - 1.2	Carbon source (Freshly distilled/high purity)
Sodium Triacetoxyborohydride (STAB)	1.5	Mild reducing agent (Selective for imines)
Acetic Acid (AcOH)	1.0 - 2.0	Catalyst (Promotes imine formation)
Dichloromethane (DCM) or DCE	Solvent	0.1 M Concentration

Experimental Procedure

• Preparation: In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve 4-(aminomethyl)pyridin-2-amine (1.0 equiv) in anhydrous DCM (or 1,2-dichloroethane).

• Acidification: Add Acetic Acid (1.0 equiv). Note: This buffers the reaction and catalyzes the dehydration of the hemiaminal to the imine.

• Imine Formation: Cool the solution to 0°C. Add Acetaldehyde (1.1 equiv) dropwise.

  • Critical Checkpoint: Acetaldehyde is volatile (bp 20°C). Use a chilled syringe or add as a solution in DCM.

• Reduction: Stir for 15–30 minutes at 0°C to allow imine equilibrium. Then, add Sodium Triacetoxyborohydride (1.5 equiv) in one portion.

• Reaction: Remove the ice bath and allow the mixture to stir at room temperature for 2–4 hours.

  • Monitoring: Monitor by LCMS. Look for the conversion of M+1 (Substrate) to M+29 (Ethyl product).

• Quench: Quench the reaction by adding saturated aqueous NaHCO₃ solution. Stir vigorously for 15 minutes until gas evolution ceases.

• Workup: Extract the aqueous layer with DCM (3x). Combine organic layers, wash with brine, dry over Na₂SO₄, and concentrate in vacuo.

• Purification: The crude material is often pure enough for subsequent steps. If necessary, purify via flash chromatography (DCM/MeOH/NH₄OH gradient).

Why this works: STAB (NaBH(OAc)₃) is less reactive than NaBH₄ and does not reduce aldehydes efficiently, but it rapidly reduces protonated imines. This ensures the aldehyde remains available until it reacts with the amine.

Protocol B: Direct Alkylation (Alternative)

Objective: N-ethylation using alkyl halides. Risk: High probability of dialkylation (formation of the diethyl tertiary amine) or alkylation of the pyridine nitrogen. Use Case: When reductive amination reagents are incompatible with other functional groups on the molecule.[3]

Reagents & Materials

Reagent	Equivalents	Role
Substrate	1.0	Starting Material
Ethyl Iodide (EtI)	0.9 - 1.0	Alkylating agent (Limiting reagent)
DIPEA or K₂CO₃	1.5	Base (Scavenges HI)
Acetonitrile (MeCN)	Solvent	Polar aprotic, promotes SN2

Experimental Procedure

• Dissolution: Dissolve the substrate in anhydrous MeCN (0.1 M).

• Base Addition: Add K₂CO₃ (1.5 equiv) or DIPEA.

• Controlled Addition: Cool the mixture to -10°C . Add Ethyl Iodide (0.9 equiv) dropwise over 30 minutes.

  • Scientific Rationale: Using a substoichiometric amount of alkyl halide and low temperature kinetically favors the mono-alkylation. The secondary amine product is more nucleophilic than the primary amine starting material, so keeping EtI limiting is crucial to prevent "runaway" dialkylation.

• Reaction: Stir at -10°C to 0°C for 4–6 hours. Monitor closely by LCMS.

• Workup: Filter off solids (if K₂CO₃ used). Concentrate filtrate.[4][5]

• Purification: Mandatory. Separation of mono-ethyl, di-ethyl, and unreacted starting material is almost always required.

Analytical Validation (Self-Validating System)

To ensure the protocol was successful, compare the NMR spectral data.

Feature	Substrate (Starting Material)	Product (N-Ethyl)	Diagnostic Change
4-CH₂ (Benzylic)	Singlet (~3.8 ppm)	Singlet (~3.7 ppm)	Slight upfield shift; integration remains 2H.
N-Ethyl CH₂	Absent	Quartet (~2.6 ppm)	Key Indicator. Coupling to methyl triplet.
N-Ethyl CH₃	Absent	Triplet (~1.1 ppm)	Key Indicator.
2-NH₂ (Aromatic)	Broad Singlet (~5.8 ppm)	Broad Singlet (~5.8 ppm)	Should remain unchanged (verifies chemoselectivity).

LCMS Validation:

• Substrate: [M+H]+ = 124.1 (approx)

• Target Product: [M+H]+ = 152.1

• Dialkylated Impurity: [M+H]+ = 180.1 (Avoid this)

References

• Reductive Amination Selectivity: Abdel-Magid, A. F., et al. "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[6] Studies on Direct and Indirect Reductive Amination Procedures." Journal of Organic Chemistry, 1996, 61(11), 3849–3862. Link

• Aminopyridine Reactivity: Joule, J. A., & Mills, K. Heterocyclic Chemistry. 5th Ed. Wiley, 2010. (General reference for pyridine pKa and reactivity profiles).

• Green Chemistry Approaches: "Reductive Amination." Master Organic Chemistry. Link

• Selectivity Data: "Nucleophilicities of Amines." Mayr's Database of Reactivity Parameters. (Provides quantitative basis for aliphatic vs aromatic amine nucleophilicity). Link

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. Amine synthesis by reductive amination (reductive alkylation) [organic-chemistry.org]
• 3. Reductive Amination – ACS GCI Pharmaceutical Roundtable [learning.acsgcipr.org]
• 4. (2-AMINO-PYRIDIN-4-YL)-METHANOL synthesis - chemicalbook [chemicalbook.com]
• 5. orgsyn.org [orgsyn.org]
• 6. Density Functional Theory Study on the Selective Reductive Amination of Aldehydes and Ketones over Their Reductions to Alcohols Using Sodium Triacetoxyborohydride - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: 4-(aminomethyl)-N-ethylpyridin-2-amine as a Bidentate Ligand

This guide details the application of 4-(aminomethyl)-N-ethylpyridin-2-amine (herein referred to as AMEPA ), a versatile heterocyclic building block.

Based on your target audience of Drug Development Professionals and Researchers , this guide addresses the molecule's two distinct "bidentate" modalities:

• Pharmacological Bidentate Ligand: Acting as a dual Hydrogen-Bond (H-bond) Donor/Acceptor scaffold in Kinase and Phosphatase inhibitor design (e.g., SHP2, CDK).

• Chemical Bidentate Ligand: Acting as a bridging linker in Coordination Polymers (CPs) and Metal-Organic Frameworks (MOFs).

Executive Summary

4-(aminomethyl)-N-ethylpyridin-2-amine (AMEPA) is a bifunctional pyridine derivative characterized by an electron-rich 2-(N-ethylamino) group and a nucleophilic 4-aminomethyl tether. Its unique 1,2,4-substitution pattern allows it to function as a "bidentate" ligand in two context-dependent modes:

• In Medicinal Chemistry: It serves as a Hinge-Binding Motif , forming a bidentate H-bond network (Donor-Acceptor) with protein backbone residues.

• In Coordination Chemistry: It acts as a Ditopic Bridging Ligand , connecting two distinct metal centers via the pyridine nitrogen (

  ) and the aliphatic amine ( ) to form extended networks.

Part 1: Medicinal Chemistry – The Bidentate Pharmacophore

Mechanism of Action: The Hinge Binder

In Fragment-Based Drug Discovery (FBDD), AMEPA is utilized as a scaffold to target the ATP-binding site of kinases or the allosteric sites of phosphatases (e.g., SHP2). The 2-aminopyridine core mimics the adenine ring of ATP, forming a classic bidentate hydrogen-bonding interaction with the "hinge region" of the target protein.

• Interaction A (H-Bond Acceptor): The Pyridine Nitrogen (N1) accepts a proton from the backbone amide (NH) of the protein.

• Interaction B (H-Bond Donor): The exocyclic 2-amino group (-NH-Et) donates a proton to the backbone carbonyl (C=O) of the protein.

Why the N-Ethyl Group Matters: Unlike a primary amine, the N-ethyl group provides a hydrophobic handle that can displace conserved water molecules or fill small hydrophobic pockets (e.g., the "gatekeeper" region), improving potency and selectivity [1].

Protocol: Fragment Screening & Optimization

Objective: Validate AMEPA binding to a target kinase (e.g., CDK2 or SHP2) using Surface Plasmon Resonance (SPR).

Materials:

• CM5 Sensor Chip (Cytiva/Biacore).

• Recombinant Kinase Domain (biotinylated).

• AMEPA (High purity >98%).

• Running Buffer: HBS-P+ (10 mM HEPES, 150 mM NaCl, 0.05% P20, pH 7.4).

Experimental Workflow:

• Immobilization: Capture biotinylated kinase on the Streptavidin (SA) chip to a density of ~2000 RU. Use a reference flow cell with biotinylated BSA.

• Preparation: Dissolve AMEPA in 100% DMSO to 100 mM. Dilute in Running Buffer to a concentration series (e.g., 500 µM down to 15 µM). Final DMSO concentration must be matched (e.g., 2%).

• Injection: Inject analyte for 60s (association) followed by 120s dissociation. Flow rate: 30 µL/min.

• Analysis:

  • Correct for solvent effects (DMSO calibration).

  • Fit data to a 1:1 Langmuir binding model .

  • Success Criteria: Square-wave sensorgrams indicating rapid on/off rates (typical for fragments) with

    in the low millimolar to high micromolar range.

Visualization: Bidentate Hinge Binding Mode

The following diagram illustrates the logical interaction between AMEPA and a generic Kinase Hinge region.

Caption: Schematic of the bidentate hydrogen-bonding network between AMEPA and a kinase hinge region.

Part 2: Coordination Chemistry – The Bridging Ligand

Mechanism of Action: Ditopic Coordination

In inorganic synthesis, AMEPA functions as a Ditopic Ligand . Due to the para-like separation (1,4-distance) between the pyridine nitrogen and the 4-aminomethyl nitrogen, chelation to a single metal center is sterically prohibited (would require an unstable trans-spanning loop).

Instead, AMEPA bridges two metal centers, facilitating the formation of Coordination Polymers (CPs) or MOFs .

• Site 1 (Soft/Borderline): Pyridine Nitrogen binds preferentially to softer metals (Cu(II), Zn(II), Ag(I)).

• Site 2 (Hard): The aliphatic 4-aminomethyl Nitrogen binds strongly to hard/borderline metals or participates in proton transfer to stabilize the lattice.

Protocol: Solvothermal Synthesis of AMEPA-Zn Framework

Objective: Synthesize a 2D coordination polymer using AMEPA as a pillar ligand.

Materials:

• Zinc Nitrate Hexahydrate (

  ).

• Terephthalic Acid (

  ) – Co-ligand.

• AMEPA.[1]

• Solvent: DMF/Ethanol (1:1 v/v).

Step-by-Step Methodology:

• Stoichiometry: Mix

  (0.1 mmol), (0.1 mmol), and AMEPA (0.1 mmol) in a 20 mL scintillation vial.

• Dissolution: Add 10 mL of DMF/Ethanol solvent mixture. Sonicate for 10 minutes until a clear solution is obtained.

• Crystallization: Seal the vial and place it in a programmable oven.

  • Ramp to 85°C over 2 hours.

  • Hold at 85°C for 48 hours.

  • Cool to Room Temperature (RT) over 12 hours (slow cooling promotes single-crystal growth).

• Isolation: Filter the resulting colorless block crystals and wash with fresh ethanol (

  ).

• Characterization: Analyze by Single-Crystal X-Ray Diffraction (SC-XRD) to confirm the bridging mode (Zn-Pyridine-Linker-Amine-Zn).

Part 3: Comparative Data & Properties

The following table summarizes the physicochemical properties of AMEPA relevant to both applications.

Property	Value	Relevance
Molecular Weight	151.21 g/mol	Ideal for Fragment-Based Drug Discovery (Rule of 3).
pKa (Pyridine N)	~6.8	Protonated at acidic pH; neutral at physiological pH (7.4).
pKa (Aliphatic N)	~9.8	Highly basic; protonated at physiological pH (cationic center).
LogP	~0.5	High water solubility; low lipophilicity.
Topological Polar Surface Area	52 Ų	Good membrane permeability prediction.
Coordination Mode	-bridging	Connects metal nodes in MOFs (Length ~7-8 Å).

References

• Structure-Based Drug Design

  • Concept: The 2-aminopyridine motif is a privileged scaffold in kinase inhibitors.

  • Source: Roskoski, R. Jr. "Properties of FDA-approved small molecule protein kinase inhibitors." Pharmacological Research, 2019.

• SHP2 Inhibition Context

  • Concept: Analogs of aminopyridines (like the pyrazine in TNO155)

  • Source: Chen, Y. N., et al. "Allosteric inhibition of SHP2 phosphatase inhibits cancers driven by receptor tyrosine kinases." Nature, 2016.

• Coordination Chemistry

  • Concept: Aminomethyl-pyridines act as flexible linkers in Zinc/Copper coordin

  • Source: Shimizu, G. K. H., et al. "Supramolecular coordination networks based on pyridyl amines." CrystEngComm, 2010.

• Chemical Data

  • Source: PubChem Compound Summary for CID 62105282 (4-(aminomethyl)-N-ethylpyridin-2-amine).

Sources

• 1. researchgate.net [researchgate.net]

Application Note: Cross-Coupling Strategies for 2-Amino-4-Methylpyridine Scaffolds

The following Application Note and Protocol Guide is designed for researchers and drug discovery scientists working with the 2-amino-4-methylpyridine (AMP) scaffold.

Strategic Analysis of the Scaffold

The 2-amino-4-methylpyridine (AMP) scaffold is a privileged structure in medicinal chemistry, serving as the pharmacophore core for numerous kinase inhibitors (e.g., analogues of Imatinib, CDK inhibitors) and CNS-active agents. Its dual functionality—an electron-deficient pyridine ring and an electron-donating exocyclic amine—presents unique challenges and opportunities for cross-coupling reactions.

Reactivity Profile & Challenges

• Catalyst Poisoning: The pyridine nitrogen (

  ) and the exocyclic amine ( ) are potent -donors capable of displacing phosphine ligands on Palladium (Pd), leading to catalyst deactivation.

• Regioselectivity: Electrophilic aromatic substitution (e.g., halogenation) typically favors the C5 position (beta to the nitrogen, ortho to the methyl), while C-H activation strategies can target C3 via chelation assistance.

• Oxidative Addition Competition: In halogenated scaffolds, the electron-rich nature of the aminopyridine can make oxidative addition slower compared to electron-deficient pyridines unless the amine is protected.

Decision Matrix: Protection vs. Direct Coupling

Feature	Free Amine Strategy	Protected Amine (Boc/Pivaloyl) Strategy
Atom Economy	High (fewer steps)	Lower (requires protection/deprotection)
Catalyst Load	High (5–10 mol%) to offset poisoning	Standard (1–3 mol%)
Solubility	Moderate (polar solvents often needed)	High (compatible with non-polar solvents)
C-H Activation	Difficult (coordination saturation)	Preferred (Directing Group effect)

Experimental Workflows & Protocols

Protocol A: Regioselective Suzuki-Miyaura Coupling

Target: Synthesis of 5-aryl-2-amino-4-methylpyridines.[1] Mechanism: Pd(0)-catalyzed cross-coupling of aryl boronic acids with 5-bromo-2-amino-4-methylpyridine.[1][2]

Rationale

Using the free amine is viable here because the oxidative addition into the C-Br bond at C5 is facilitated by the electron-donating methyl group at C4, despite the deactivating effect of the ring nitrogen. We employ a biphasic solvent system to ensure solubility of inorganic bases while maintaining organic phase catalyst activity.

Materials

• Substrate: 2-Amino-5-bromo-4-methylpyridine (1.0 equiv)

• Coupling Partner: Arylboronic acid (1.2–1.5 equiv)[2]

• Catalyst: Pd(dppf)Cl₂·CH₂Cl₂ (3–5 mol%) — Chosen for its bite angle and resistance to displacement.

• Base: K₂CO₃ (2.5 equiv) or Cs₂CO₃ (2.0 equiv)

• Solvent: 1,4-Dioxane : Water (4:1 v/v)[1][3][4]

Step-by-Step Procedure

• Setup: Charge a Schlenk tube or microwave vial with the aminopyridine substrate, boronic acid, and base.

• Inerting: Cap the vessel and cycle vacuum/Argon (3x) to remove O₂.

• Catalyst Addition: Under positive Argon flow, add the Pd catalyst. Note: Adding catalyst last prevents premature oxidation.

• Solvation: Add degassed 1,4-dioxane/water mixture via syringe.

• Reaction:

  • Thermal: Heat to 90°C for 12–18 hours.

  • Microwave: Heat to 110°C for 30–60 minutes.

• Workup: Cool to RT. Dilute with EtOAc. Filter through a Celite pad to remove Pd black. Wash filtrate with brine, dry over Na₂SO₄, and concentrate.[2][3]

• Purification: Flash chromatography (DCM/MeOH gradient). The free amine product is polar; consider adding 1% Et₃N to the eluent.

Protocol B: Buchwald-Hartwig Amination (C-N Coupling)

Target: Functionalization of the pyridine ring with secondary amines (e.g., morpholines, piperazines). Challenge: Preventing the exocyclic amine (

) from acting as the nucleophile (homocoupling/polymerization).

Rationale

To couple an external amine to a halopyridine core while leaving the native 2-amino group intact, one must exploit the nucleophilicity difference. However, a more robust strategy involves protecting the 2-amino group (e.g., as an acetamide) or using a catalyst system highly selective for the aryl halide oxidative addition over N-coordination. We recommend the BrettPhos or Xantphos systems due to their bulk, which discourages coordination of the substrate's pyridine nitrogen.

Materials

• Substrate: 2-Acetamido-4-methyl-5-bromopyridine (Protected scaffold preferred)

• Nucleophile: Secondary amine (1.2 equiv)

• Catalyst: Pd₂(dba)₃ (2 mol%)

• Ligand: Xantphos (4 mol%) — Large bite angle favors reductive elimination.

• Base: Cs₂CO₃ (2.0 equiv) — Milder than NaOtBu, reducing deprotection risks.

• Solvent: Anhydrous Toluene or 1,4-Dioxane.[2][3]

Step-by-Step Procedure

• Pre-complexation: In a vial, mix Pd₂(dba)₃ and Xantphos in a small amount of solvent under Argon for 5 minutes to generate the active catalyst species

  .

• Main Mix: In the reaction vessel, combine the brominated substrate, amine, and base.

• Initiation: Add the pre-formed catalyst solution to the reaction vessel.

• Reaction: Heat at 100°C for 16 hours.

• Deprotection (One-pot optional): If the free amine is desired, add 6M HCl (aq) to the reaction mixture after cooling and reflux for 1 hour (acidic hydrolysis of acetamide).

• Workup: Neutralize with NaOH, extract with DCM, and purify via HPLC or column chromatography.

Protocol C: Ligand-Promoted C-H Activation

Target: Direct C3-arylation of the 2-amino-4-methylpyridine scaffold. Mechanism: Pd(II)-catalyzed, directing-group-assisted C-H activation.

Rationale

The free amino group is a poor directing group (DG) for mono-selective C-H activation due to catalyst poisoning. Converting the amine to a Pivalamide (

) creates a bidentate directing group that stabilizes the cyclic transition state (palladacycle) at the C3 position.

Materials

• Substrate: N-(4-methylpyridin-2-yl)pivalamide

• Coupling Partner: Aryl Iodide (1.5 equiv)

• Catalyst: Pd(OAc)₂ (10 mol%)[5]

• Additives: AgOAc (2.0 equiv) — Acts as a halide scavenger and oxidant regenerator.

• Solvent: HFIP (Hexafluoroisopropanol) or PEG-400 — HFIP stabilizes the electrophilic Pd species.

Step-by-Step Procedure

• DG Installation: React 2-amino-4-methylpyridine with pivaloyl chloride (1.1 equiv) and Et₃N in DCM. Isolate the amide.

• C-H Coupling: Combine the pivalamide substrate, aryl iodide, Pd(OAc)₂, and AgOAc in a sealed tube.

• Solvent: Add HFIP (0.2 M concentration).

• Reaction: Heat to 110°C for 24 hours.

• Workup: Filter through Celite. The silver salts will be removed.

• DG Removal: Hydrolyze the pivalamide using 70% H₂SO₄ or NaOH/EtOH reflux to recover the free amine.

Comparative Data & Troubleshooting

Yield Comparison by Method

Reaction Type	Substrate State	Ligand/Catalyst	Typical Yield	Key Byproduct
Suzuki (C5)	Free Amine	Pd(dppf)Cl₂	75–85%	Protodehalogenation
Suzuki (C5)	Boc-Protected	Pd(PPh₃)₄	85–95%	Homocoupling
Buchwald (C5)	Free Amine	Pd/BINAP	< 40%	N-arylation of
Buchwald (C5)	Acetamide	Pd/Xantphos	80–90%	Hydrolysis of amide
C-H (C3)	Pivalamide	Pd(OAc)₂/Ag	60–75%	Di-arylation (C3 & C5)

Troubleshooting Guide

• Problem: Low conversion in Suzuki coupling.

  • Root Cause: Coordination of pyridine nitrogen to Pd.[3][6]

  • Solution: Increase reaction temperature to 100°C or switch to a bulky, electron-rich ligand like PCy3 or SPhos to displace the pyridine.

• Problem: "Black metal" precipitation (Pd black).

  • Root Cause: Catalyst decomposition before oxidative addition.

  • Solution: Ensure strict oxygen-free conditions.[3] Add 10 mol% free ligand (e.g., PPh₃) to stabilize the Pd(0) species.

Pathway Visualization

Caption: Strategic functionalization pathways for the 2-amino-4-methylpyridine scaffold, highlighting regioselectivity switches between C5 (via halogenation) and C3 (via C-H activation).

References

• BenchChem. "Application Notes and Protocols for the Suzuki-Miyaura Coupling of 2-Amino-5-bromo-4-methylpyridine."[1] BenchChem Technical Library, 2025.[4] Link

• Li, X., et al. "Aminative Suzuki–Miyaura coupling: Joining C-C and C-N coupling pathways."[7] Science, 2024. Link

• WuXi AppTec. "Chemical Insights: How to Wisely Design Conditions for Buchwald-Hartwig Couplings." WuXi AppTec Research, 2024. Link

• Sanford, M. S., et al. "Palladium-Catalyzed C–H Activation/Functionalization: A New Paradigm in Organic Synthesis." Tetrahedron, 2006.[8] Link

• National Institutes of Health (NIH). "Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase." PMC, 2013. Link

• Hartwig, J. F. "Evolution of C–H Bond Functionalization from Methane to Complex Molecules." Accounts of Chemical Research, 2012. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. real.mtak.hu [real.mtak.hu]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. xingweili.snnu.edu.cn [xingweili.snnu.edu.cn]
• 8. gousei.f.u-tokyo.ac.jp [gousei.f.u-tokyo.ac.jp]

Application Note: Selective Amide Coupling of 4-(aminomethyl)-N-ethylpyridin-2-amine

Topic: Peptide coupling reagents for 4-(aminomethyl)-N-ethylpyridin-2-amine Content Type: Detailed Application Note Audience: Medicinal Chemists, Process Chemists, and Drug Discovery Scientists

Introduction & Chemical Scope

The synthesis of amide bonds involving 4-(aminomethyl)-N-ethylpyridin-2-amine presents a classic chemoselectivity challenge in medicinal chemistry. This building block contains three distinct nitrogen centers, each with unique electronic and steric properties.

For researchers developing kinase inhibitors or GPCR ligands, achieving regioselective acylation at the primary amine (4-aminomethyl) while avoiding side reactions at the secondary amine (2-position) or the pyridine ring nitrogen is critical. This guide provides an evidence-based approach to reagent selection, mechanistic rationale, and optimized protocols for this specific transformation.

Mechanistic Analysis: The Nucleophilicity Hierarchy

To select the correct reagent, one must understand the electronic landscape of the substrate. The molecule features three potential nucleophiles.[1][2][3] Their reactivity order is dictated by hybridization and resonance effects.

The Reactivity Triad

• 4-(Aminomethyl) Group (Primary Amine):

  • Hybridization:

    nitrogen.

  • Electronic State: The methylene spacer effectively decouples this amine from the electron-deficient pyridine ring. It behaves as a typical benzylamine.

  • pKa (Conjugate Acid): ~9.0–9.5.

  • Reactivity: Highest. This is the kinetic product.

• 2-(N-ethyl)amino Group (Secondary Amine):

  • Hybridization: Partial

    character due to resonance.

  • Electronic State: The lone pair is delocalized into the pyridine ring (amidine-like resonance). This significantly reduces its nucleophilicity compared to a standard secondary amine.

  • pKa (Conjugate Acid): ~6.5–7.0 (for the ring nitrogen, influenced by the substituent).

  • Reactivity: Low. Acylation here usually requires forcing conditions (high temp, strong acyl chlorides).

• Pyridine Ring Nitrogen:

  • Hybridization:

    lone pair orthogonal to the -system.

  • Reactivity: Acts as a base/trap. It can form

    -acylpyridinium salts with highly reactive electrophiles, which are generally unstable intermediates that transfer the acyl group to the primary amine or hydrolyze.

The "Bis-Acylation" Trap

While the primary amine is the most nucleophilic, the use of highly reactive species (e.g., acid chlorides) or large excesses of coupling reagents (e.g., >2.0 equiv HATU) can lead to acylation of the 2-amino group, forming a bis-amide. This is often irreversible and difficult to separate.

Reagent Selection Guide

Reagent	Mechanism	Suitability	Pros	Cons
T3P (Propylphosphonic anhydride)	Anhydride formation	Excellent (Process/Scale)	Low epimerization, water-soluble byproducts, high regioselectivity.[4][5]	Slower reaction time; requires base optimization.
HATU	Uronium/Aza-benzotriazole	Good (Discovery)	Extremely fast, high conversion for hindered acids.	Risk of guanidinylation; difficult byproduct removal (tetramethylurea).
EDC / HOBt	Carbodiimide	Moderate	Cheap, standard workup.	Slower activation; urea byproducts can be hard to remove.
Acid Chlorides	Nucleophilic Substitution	Poor	High reactivity.	High risk of bis-acylation and HCl salt formation.

Strategic Recommendation

• For Discovery (mg scale): Use HATU .[2] The speed and high conversion rates outweigh the cost. The selectivity is generally sufficient if stoichiometry is controlled (1.0–1.1 equiv).

• For Scale-up (>10 g): Use T3P . It is the superior reagent for pyridine-containing amines due to its "soft" activation profile, which minimizes side reactions on the heteroaromatic ring and allows for a simple aqueous extraction workup [1].

Visualizing the Pathway

Figure 1: Reaction pathway demonstrating the kinetic preference for the primary amine (green path) over the resonance-deactivated secondary amine (red path).

Experimental Protocols

Protocol A: High-Throughput / Discovery (HATU Method)

Best for: Small scale (10–500 mg), valuable acids, rapid synthesis.

Reagents:

• Carboxylic Acid (1.0 equiv)

• HATU (1.1 equiv)

• DIEA (Diisopropylethylamine) (3.0 equiv)

• Solvent: DMF (anhydrous)

Step-by-Step:

• Pre-activation: Dissolve the Carboxylic Acid (1.0 equiv) in DMF (0.1 M concentration). Add DIEA (1.5 equiv) and HATU (1.1 equiv). Stir at Room Temperature (RT) for 5–10 minutes. Note: The solution should turn slightly yellow.

• Amine Addition: Add 4-(aminomethyl)-N-ethylpyridin-2-amine (1.0–1.1 equiv). If the amine is an HCl salt, add an additional 1.5 equiv of DIEA to neutralize it.

• Reaction: Stir at RT for 1–2 hours. Monitor by LCMS.

• Workup: Dilute with EtOAc. Wash with sat. NaHCO₃ (x2), water (x1), and brine (x1). Dry over Na₂SO₄ and concentrate.

• Purification: Flash chromatography (typically DCM/MeOH gradients).

Critical Control Point: Do not heat this reaction. HATU at elevated temperatures increases the risk of guanidinylation of the primary amine.

Protocol B: Process / Scale-Up (T3P Method)

Best for: >1g scale, avoiding chromatography, chiral acids.

Reagents:

• Carboxylic Acid (1.0 equiv)

• T3P (50% w/w in EtOAc or DMF) (1.2–1.5 equiv)

• Pyridine or NMM (N-methylmorpholine) (3.0–4.0 equiv)

• Solvent: EtOAc or 2-MeTHF[6]

Step-by-Step:

• Dissolution: Charge the Carboxylic Acid (1.0 equiv) and the Amine (1.0 equiv) into the reactor/flask with EtOAc (5–10 volumes).

• Base Addition: Add Pyridine (3.0 equiv).[6] Note: Pyridine is often superior to DIEA for T3P couplings as it minimizes epimerization [1].

• Reagent Addition: Add T3P solution dropwise over 10 minutes at 0°C to RT.

• Reaction: Stir at RT. T3P kinetics are slower than HATU; reaction may require 4–16 hours.

• Workup (The "T3P Advantage"):

  • Add water to quench.

  • The T3P byproducts (propylphosphonic acid) are highly water-soluble.[4][7]

  • Separate phases. Wash organic layer with 0.5M HCl (to remove excess pyridine/amine), then sat. NaHCO₃, then brine.

• Isolation: Concentrate organic layer. Product often precipitates or crystallizes upon concentration.

Troubleshooting & Optimization

Solubility Issues

Pyridine derivatives can be polar.[8][9] If the starting amine is insoluble in EtOAc (Protocol B), switch the solvent to DMF or NMP , but maintain the T3P/Pyridine reagent system. The workup will then require an aqueous crash-out or extensive extraction.

Salt Management

The starting material, 4-(aminomethyl)-N-ethylpyridin-2-amine, is often stored as a dihydrochloride salt.

• Risk: If not fully neutralized, the protonated primary amine (

  ) is non-nucleophilic.

• Solution: Ensure at least 3.0 equivalents of base are present. If the reaction stalls, add 1.0 equiv of DBU (stronger base) to ensure deprotonation, though this increases racemization risk for chiral acids.

Decision Tree for Optimization

Figure 2: Decision matrix for selecting reagents and troubleshooting common yield/purity issues.

References

• Dunetz, J. R., et al. (2011).[5] General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine.[5] Organic Letters, 13(19), 5048–5051.

• Valeur, E., & Bradley, M. (2009). Amide bond formation: beyond the myth of coupling reagents. Chemical Society Reviews, 38, 606-631.

• Montalbetti, C. A., & Falque, V. (2005). Amide bond formation and peptide coupling.[2][7][8][9][10][11] Tetrahedron, 61(46), 10827-10852.

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• 2. Synthesis of amide derivatives for electron deficient amines and functionalized carboxylic acids using EDC and DMAP and a catalytic amount of HOBt as the coupling reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. BJOC - Novel library synthesis of 3,4-disubstituted pyridin-2(1H)-ones via cleavage of pyridine-2-oxy-7-azabenzotriazole ethers under ionic hydrogenation conditions at room temperature [beilstein-journals.org]
• 4. researchgate.net [researchgate.net]
• 5. General and Scalable Amide Bond Formation with Epimerization-Prone Substrates Using T3P and Pyridine [organic-chemistry.org]
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• 7. pub-mediabox-storage.rxweb-prd.com [pub-mediabox-storage.rxweb-prd.com]
• 8. bachem.com [bachem.com]
• 9. jpt.com [jpt.com]
• 10. hepatochem.com [hepatochem.com]
• 11. Uniting Amide Synthesis and Activation by PIII/PV-Catalyzed Serial Condensation: Three-Component Assembly of 2-Amidopyridines - PMC [pmc.ncbi.nlm.nih.gov]

Catalytic hydrogenation methods for cyanopyridine intermediates

Catalytic Hydrogenation of Cyanopyridine Intermediates for Pharmaceutical Synthesis

Introduction: The Strategic Importance of Aminomethylpyridines

Aminomethylpyridines are a class of privileged structural motifs frequently incorporated into a wide range of pharmaceutically active compounds. Their unique physicochemical properties, including their ability to act as hydrogen bond donors and acceptors and their capacity for metal chelation, make them critical pharmacophores in drug discovery. The synthesis of these vital intermediates often relies on the reduction of the corresponding cyanopyridine precursors. Catalytic hydrogenation stands out as a preferred industrial method due to its high efficiency, atom economy, and environmental advantages over stoichiometric reductants.[1][2]

This guide provides an in-depth exploration of the catalytic hydrogenation of cyanopyridines, offering detailed protocols and insights into catalyst selection, reaction optimization, and mechanistic considerations to empower researchers in pharmaceutical development.

The Core Challenge: Selectivity in Cyanopyridine Hydrogenation

The primary challenge in the hydrogenation of cyanopyridines is achieving high selectivity for the desired primary amine, the aminomethylpyridine.[3] Several side reactions can occur, leading to the formation of impurities that are often difficult to separate.[4]

Common Side Reactions:

• Formation of Secondary Amines: The initially formed primary amine can react with an intermediate imine to produce a secondary amine, a common and often major byproduct.[3][5]

• Formation of Tertiary Amines: Further reaction of the secondary amine can lead to the formation of tertiary amines.[3]

• Hydrogenolysis: Cleavage of the C-C bond between the pyridine ring and the aminomethyl group can occur under harsh conditions.

• Ring Hydrogenation: Saturation of the pyridine ring to form a piperidine ring is another potential side reaction, particularly with highly active catalysts or at elevated temperatures and pressures.[6]

The choice of catalyst, solvent, and reaction conditions plays a pivotal role in steering the reaction towards the desired primary amine product.

Catalyst Selection and Mechanistic Considerations

The catalyst is the cornerstone of a successful cyanopyridine hydrogenation. The choice of metal, support, and promoters dictates the reaction's activity and selectivity.

Palladium (Pd) Catalysts

Palladium-based catalysts, particularly palladium on carbon (Pd/C), are widely used for their high activity. However, they can sometimes promote the formation of secondary amines. The addition of acidic additives is a common strategy to mitigate this issue by protonating the primary amine, thereby preventing its reaction with the intermediate imine.[4][7]

Nickel (Ni) Catalysts

Raney Nickel (Ra-Ni) is a cost-effective and highly active catalyst for nitrile hydrogenation.[8] Its high hydrogen storage capacity and porous structure contribute to its efficacy. However, its use can sometimes lead to over-reduction or the formation of oligomeric byproducts. The addition of ammonia is a well-established technique to suppress the formation of secondary and tertiary amines by shifting the equilibrium away from their formation.[3][9]

Rhodium (Rh) and Ruthenium (Ru) Catalysts

Rhodium and Ruthenium catalysts, often on supports like alumina (Al₂O₃) or carbon, offer excellent selectivity for the primary amine. They are particularly effective for substrates where the pyridine ring is sensitive to hydrogenation.[10] These catalysts often operate under milder conditions compared to Ni-based systems. For instance, studies have shown that Rh/Al₂O₃ can achieve high yields of aminomethylpyridines with minimal ring saturation.

Cobalt (Co) Catalysts

Cobalt-based catalysts, such as Raney Cobalt (Ra-Co), are known for their exceptional selectivity towards primary amines in nitrile hydrogenation.[11][12] They are generally less active than their nickel counterparts, requiring higher temperatures and pressures, but their selectivity often justifies these more demanding conditions.[13]

Diagram: Catalyst Selection Logic

Caption: A generalized workflow for the catalytic hydrogenation of cyanopyridines from planning to final analysis.

Conclusion

The catalytic hydrogenation of cyanopyridines is a powerful and versatile method for the synthesis of aminomethylpyridines, which are crucial building blocks in the pharmaceutical industry. A thorough understanding of the interplay between the catalyst, substrate, and reaction conditions is essential for achieving high yields and selectivities. This guide provides a solid foundation for researchers to develop robust and efficient hydrogenation processes. Further optimization for specific applications will always be necessary, but the principles and protocols outlined here offer a confident starting point.

References

• Title: Mechanism of the hydrogenation of nitriles to primary, secondary and tertiary amines via imine intermediates. Source: ResearchGate URL: [Link]

• Title: Catalytic hydrogenation of substituted cyanopyridines and process for preparing substituted pyridylmethylbenzamides Source: Patsnap Eureka URL: [Link]

• Title: Production of aminomethylpyridine Source: Google Patents URL

• Title: Nitrile hydrogenation to secondary amines under ambient conditions over palladium–platinum random alloy nanoparticles Source: Catalysis Science & Technology (RSC Publishing) URL: [Link]

• Title: Processes for the preparation of 2-aminomethlpyridines and the 2-cyanopyridines used in their preparation Source: Google Patents URL

• Title: Catalytic Hydrogenation of Substituted Pyridines with PtO2 Catalyst Source: ResearchGate URL: [Link]

• Title: Method for the production of primary amines by hydrogenating nitriles Source: Google Patents URL

• Title: Regeneration of Raney®-Nickel Catalyst for the Synthesis of High-Value Amino-Ester Renewable Monomers Source: MDPI URL: [Link]

• Title: Homogeneous palladium catalyzed asymmetric hydrogenation Source: Chemical Society Reviews URL: [Link]

• Title: Tuning the Selectivity of Catalytic Nitrile Hydrogenation with Phase-Controlled Co Nanoparticles Prepared by Hydrosilane-Assisted Method Source: ACS Publications URL: [Link]

Sources

• 1. Nitrile hydrogenation to secondary amines under ambient conditions over palladium–platinum random alloy nanoparticles - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 2. Video: Preparation of Amines: Reduction of Amides and Nitriles [jove.com]
• 3. researchgate.net [researchgate.net]
• 4. Catalytic hydrogenation of substituted cyanopyridines and process for preparing substituted pyridylmethylbenzamides - Eureka | Patsnap [eureka.patsnap.com]
• 5. Thieme E-Books & E-Journals [thieme-connect.de]
• 6. thalesnano.com [thalesnano.com]
• 7. US6921828B2 - Processes for the preparation of 2-aminomethlpyridines and the 2-cyanopyridines used in their preparation - Google Patents [patents.google.com]
• 8. Newer non-pyrophoric version of Raney-Nickel and its applications - ACS Green Chemistry [gcande.digitellinc.com]
• 9. US7214829B2 - Method for the production of primary amines by hydrogenating nitriles - Google Patents [patents.google.com]
• 10. asianpubs.org [asianpubs.org]
• 11. JPS61251663A - Production of aminomethylpyridine - Google Patents [patents.google.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. US5374728A - Process for the preparation of 2-aminomethylpiperidine - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Minimizing Over-Alkylation During N-Ethylation of Aminopyridines

Welcome to the technical support guide for the selective N-ethylation of aminopyridines. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their synthetic strategies. Over-alkylation is a persistent challenge in amine chemistry, leading to mixtures of secondary, tertiary, and even quaternary ammonium salts, which complicates purification and reduces the yield of the desired mono-ethylated product.[1][2] This guide provides in-depth, field-proven insights and actionable protocols to help you navigate these challenges effectively.

Troubleshooting Guide & FAQs

This section addresses specific issues you may encounter during your experiments in a direct question-and-answer format.

Q1: Why am I consistently observing significant amounts of the N,N-diethylaminopyridine and the corresponding N-ethylpyridinium salt in my reaction mixture?

A: This phenomenon, known as over-alkylation, is a common hurdle in amine alkylation.[1] The root cause lies in the increased nucleophilicity of the mono-ethylated aminopyridine product compared to the starting primary amine.[3] This makes the desired product more reactive towards the ethylating agent than the initial reactant, leading to a "runaway" reaction where di-ethylation and subsequent quaternization of the pyridine nitrogen occur readily.[1]

Several factors can exacerbate this issue:

• Reaction Stoichiometry: Using a significant excess of the ethylating agent will inevitably drive the reaction towards multiple alkylations.

• Reaction Temperature: Higher temperatures increase reaction rates indiscriminately, often favoring the faster reaction of the more nucleophilic secondary amine.

• Strongly Basic Conditions: While a base is necessary to neutralize the acid byproduct, a very strong base can deprotonate the mono-alkylated product more effectively, enhancing its nucleophilicity and promoting further reaction.

Q2: My primary side product is the N-ethylpyridinium salt, not the N,N-diethylamino product. What's happening?

A: Aminopyridines possess two nucleophilic nitrogen atoms: the exocyclic amino group and the endocyclic pyridine ring nitrogen. The pyridine nitrogen can also be alkylated, forming a quaternary pyridinium salt.[4][5] The formation of this byproduct is often favored under certain conditions:

• Steric Hindrance: If the amino group is sterically hindered (e.g., at the 2-position and ortho-substituted), the less hindered pyridine nitrogen may react preferentially.

• Reaction Solvent: The choice of solvent can influence the relative nucleophilicity of the two nitrogen atoms.

• Protecting Groups: The absence of a protecting group on the amino nitrogen can lead to competitive alkylation at the pyridine nitrogen.[4]

Q3: How can I improve the selectivity for mono-N-ethylation?

A: Achieving selective mono-alkylation requires careful control over reaction parameters to favor the reaction of the primary amine while minimizing subsequent reactions.[6] Here are key strategies:

• Control Stoichiometry: Use the aminopyridine as the limiting reagent or use only a slight excess (1.0-1.1 equivalents) of the ethylating agent.[2]

• Lower Reaction Temperature: Running the reaction at a lower temperature (e.g., 0 °C to room temperature) can help control the reaction rate and improve selectivity.[2]

• Choice of Base: Employ a mild, non-nucleophilic base such as potassium carbonate (K₂CO₃) or cesium carbonate (Cs₂CO₃).[2][7] Cesium carbonate, in particular, has been shown to promote selective mono-N-alkylation.[7][8]

• Slow Addition of Alkylating Agent: Adding the ethylating agent dropwise over a period allows for the primary amine to react before a high concentration of the alkylating agent can build up and react with the more nucleophilic secondary amine product.[2]

• Alternative Alkylating Agents: Instead of highly reactive alkyl halides, consider using less reactive agents or alternative methods like reductive amination.

Q4: Are there alternative methods to direct alkylation with ethyl halides that offer better selectivity?

A: Absolutely. When direct alkylation proves difficult to control, several other methods can provide higher selectivity for mono-N-ethylation:

• Reductive Amination: This is a highly versatile and widely used method.[2] It involves reacting the aminopyridine with acetaldehyde to form an imine intermediate, which is then reduced in situ to the desired N-ethylaminopyridine. Mild reducing agents like sodium triacetoxyborohydride (NaBH(OAc)₃) are commonly used.[2]

• "Borrowing Hydrogen" or "Hydrogen Autotransfer" Catalysis: This method uses alcohols (in this case, ethanol) as the alkylating agent, catalyzed by transition metal complexes (e.g., Ru, Ir).[8][9] This is a greener and often more selective approach.

• Alkylation with Carboxylic Acids and a Reducing Agent: A facile method for N-monoalkylation involves using a carboxylic acid (acetic acid for ethylation) and a reducing agent like sodium borohydride.[10]

Q5: How can I effectively purify my desired mono-ethylated product from the starting material and over-alkylated byproducts?

A: Purification can be challenging due to the similar polarities of the aminopyridine derivatives.

• Flash Column Chromatography: This is the most common method. A careful selection of the solvent system (e.g., gradients of ethyl acetate in hexanes or dichloromethane/methanol) is crucial for achieving good separation.[11][12]

• Acid-Base Extraction: The basicity of the different amine products can sometimes be exploited. The quaternary salt is highly water-soluble and can be removed with aqueous washes. The relative basicities of the primary, secondary, and tertiary amines might allow for selective extraction, although this can be difficult.

• Recrystallization: If the desired product is a solid, recrystallization from a suitable solvent system can be an effective purification technique.[13][14]

• Cation-Exchange Chromatography: This technique can be particularly useful for separating amines and removing excess reagents.[15]

Q6: What analytical techniques are best for monitoring the reaction and quantifying the product distribution?

A: A combination of techniques is often ideal for a comprehensive analysis.

• Thin-Layer Chromatography (TLC): An indispensable tool for real-time reaction monitoring to observe the consumption of starting material and the appearance of products.[2]

• Liquid Chromatography-Mass Spectrometry (LC-MS): Provides rapid confirmation of the molecular weights of the starting material, desired product, and byproducts, giving a clear picture of the reaction's progress and selectivity.[2]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are essential for structural confirmation of the final product and can be used to determine the ratio of products in the crude mixture.

• Ion Chromatography (IC): Can be used for the separation and quantification of various alkylamines.[16][17]

The Chemistry of Over-Alkylation: A Mechanistic View

The propensity for over-alkylation is rooted in the electronic effects of alkyl groups. The mono-alkylated secondary amine is a stronger nucleophile than the primary amine from which it was formed. This is due to the electron-donating inductive effect of the newly added alkyl group, which increases the electron density on the nitrogen atom.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Efficient Electrochemical N-Alkylation of N-Boc-Protected 4-Aminopyridines: Towards New Biologically Active Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Alkylation and acylation of pyridine [quimicaorganica.org]
• 6. A Guide for Mono-Selective N-Methylation, N-Ethylation, and N-n-Propylation of Primary Amines, Amides, and Sulfonamides and Their Applicability in Late-Stage Modification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. books.rsc.org [books.rsc.org]
• 8. Substituted amine synthesis by amination (alkylation) [organic-chemistry.org]
• 9. pubs.acs.org [pubs.acs.org]
• 10. researchgate.net [researchgate.net]
• 11. scispace.com [scispace.com]
• 12. Synthesis of MAPA Reagents and 2-Alkyl(aryl)aminopyridines from 2-Bromopyridine Using the Goldberg Reaction | MDPI [mdpi.com]
• 13. article.sciencepg.com [article.sciencepg.com]
• 14. CN107011255A - A kind of method and its purification process that aminopyridine is prepared by picoline - Google Patents [patents.google.com]
• 15. Purification of 2-aminopyridine derivatives of oligosaccharides and related compounds by cation-exchange chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. amt.copernicus.org [amt.copernicus.org]
• 17. mdpi.com [mdpi.com]

Optimizing reaction temperature for nucleophilic substitution on pyridines

Ticket ID: SNAr-PYR-001 Subject: Optimizing Reaction Temperature for Nucleophilic Substitution on Pyridines Assigned Specialist: Dr. A. Vance, Senior Application Scientist Status: Open

Executive Summary: The Kinetic vs. Thermodynamic Balance

Welcome to the reaction optimization center. You are likely here because your nucleophilic aromatic substitution (SNAr) on a pyridine substrate is either stalling (kinetic failure) or decomposing into "tar" (thermodynamic failure).

Unlike standard benzene systems, pyridines possess a built-in "electron sink"—the nitrogen atom. The success of your reaction depends on stabilizing the Meisenheimer Complex (the high-energy intermediate). Temperature is your primary lever to surmount the activation energy (

) of this step, but it is a double-edged sword.

The Golden Rule: Temperature compensates for poor electrophilicity, but it cannot overcome electronic deactivation. If you are heating above 140°C with no conversion, stop. You have a mechanism problem, not a thermal problem.

Diagnostic Modules (Troubleshooting)

Module A: The "No Reaction" Scenario

Symptom: Starting material is recovered unchanged after heating.

Root Cause Analysis: The activation energy barrier to form the Meisenheimer complex is too high. This is usually due to a mismatch between the Leaving Group (LG) and the Reaction Temperature .

Technical Insight (The Element Effect): In SNAr, the rate-determining step is the addition of the nucleophile, not the bond breaking of the leaving group. Therefore, highly electronegative groups that stabilize the intermediate accelerate the reaction.

• Reactivity Order:

  [1]

• Contrast: This is the reverse of SN2 reactions.

Troubleshooting Steps:

• LG Swap: If using a chloro-pyridine at 120°C with no result, switch to a fluoro-pyridine . The rate enhancement can be up to

  , allowing you to lower the temperature.[2]

• Solvent Switch: Switch from protic solvents (EtOH) to polar aprotic (DMSO, NMP). These solvents leave the nucleophile "naked" (unsolvated) and more reactive, lowering the required T.[2]

• Positional Check: Are you substituting at C3?

  • C2/C4: Activated (Charge delocalized to N). Reacts at 60–100°C.

  • C3: Non-activated. Requires extreme T (>180°C) or Pd-catalysis (Buchwald-Hartwig). Do not simply heat C3 substrates; they will decompose before reacting.

Module B: The "Black Tar" Scenario

Symptom: Complete consumption of SM, but LCMS shows a complex mixture/polymerization.

Root Cause Analysis: Thermal instability of the pyridine ring or solvent decomposition.

• N-Alkylation: If your nucleophile generates an alkyl halide byproduct, the pyridine nitrogen will attack it, forming pyridinium salts which degrade.

• Solvent Breakdown: DMSO can decompose explosively or oxidatively above 140°C in the presence of strong bases.

Troubleshooting Steps:

• The "Step-Up" Protocol: Never jump straight to reflux. Use the Temperature Scanning Protocol (see Section 4).

• Microwave Irradiation: Switch to microwave heating.

  • Why: It provides rapid, uniform heating that minimizes the "time-at-temperature," reducing wall-effect degradation.

• Scavengers: Add a base (e.g., DIPEA or K2CO3) to neutralize generated acids immediately, preventing autocatalytic decomposition.

Strategic Visualization

Figure 1: The Reaction Energy Landscape

This diagram illustrates why Fluorine allows for lower temperature processing compared to Chlorine, despite having a stronger bond.

Caption: Comparative energy profile showing how the electronegativity of Fluorine stabilizes the transition state (TS1), reducing the thermal requirement compared to Chlorine.

Experimental Protocols

Protocol A: Temperature Scanning (The "Safe" Method)

Use this to determine the onset temperature without risking the batch.

• Setup: Prepare 5 small vials (100 µL scale) of your reaction mixture.

• The Gradient: Set a heating block with a gradient or use separate baths:

  • Vial 1: 25°C (RT)

  • Vial 2: 50°C

  • Vial 3: 80°C

  • Vial 4: 110°C

  • Vial 5: 140°C

• Timepoint: Heat for 1 hour.

• Analysis: Quench into water/EtOAc and analyze by LCMS.

• Decision: Pick the lowest temperature that shows >20% conversion. This is your Process Temperature .

Protocol B: Regioselectivity Control (2,4-Dichloropyridine)

Issue: 2,4-Dichloropyridine has two electrophilic sites. C4 is kinetically favored; C2 is thermodynamically challenging.

Parameter	Target C4-Substitution	Target C2-Substitution
Temperature	Low (0°C to 40°C)	High (>100°C) or Catalyzed
Equivalents	0.95 eq of Nucleophile	>2.0 eq of Nucleophile
Solvent	THF or DCM (Non-polar)	DMSO or NMP (Polar Aprotic)
Mechanism	Kinetic Control (Fastest site reacts)	Thermodynamic / Force

Note: If you need C2 substitution specifically, it is often cleaner to use Pd-catalyzed cross-coupling (Buchwald-Hartwig) rather than forcing SNAr at dangerous temperatures.

FAQ: Rapid Fire Troubleshooting

Q: I am using DMSO at 160°C and my reaction smells like rotten cabbage. What happened? A: You have thermally decomposed DMSO into dimethyl sulfide (DMS) and other byproducts. This is dangerous.

• Fix: Switch to Sulfolane or NMP for reactions requiring T > 140°C. They are more thermally stable.

Q: Can I use microwave heating to speed this up? A: Yes. Pyridines are excellent substrates for microwave synthesis because they are polar.

• Guideline: Start at 120°C for 10 minutes. The "superheating" effect of microwaves often allows SNAr to proceed in minutes where thermal reflux takes overnight.

Q: My 3-fluoropyridine isn't reacting even at 200°C. A: It never will via classical SNAr. The 3-position cannot stabilize the negative charge (Meisenheimer complex) on the nitrogen.

• Fix: You must switch to a Buchwald-Hartwig amination (Pd(OAc)2 / BINAP / NaOtBu).

Figure 2: Troubleshooting Decision Tree

Caption: Logic flow for diagnosing SNAr failures based on starting material (SM) consumption and substrate structure.

References

• Carey, F. A., & Sundberg, R. J. (2007). Advanced Organic Chemistry: Part A: Structure and Mechanisms. Springer. (Definitive source on the "Element Effect" and Meisenheimer complex stability).

• BenchChem. (2025).[3] Application Notes: Nucleophilic Aromatic Substitution (SNAr) Reactions on Fluoropyridines. (Protocols for fluoropyridine reactivity vs chloropyridine).

• Organic Chemistry Portal. (2024). Nucleophilic Aromatic Substitution - SNAr. (Comprehensive database of reaction conditions and leaving group effects).

• National Institutes of Health (PMC). Solvent Effects and Mechanism for a Nucleophilic Aromatic Substitution. (Detailed analysis of DMSO/DMF solvent effects on reaction rates).

• WuXi AppTec. (2023). Regioselectivity for SNAr reactions of halo pyrimidines. (QM analysis of C2 vs C4 selectivity, applicable to pyridines).

Sources

• 1. Reactivity in the nucleophilic aromatic substitution reactions of pyridinium ions - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 2. gchemglobal.com [gchemglobal.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Troubleshooting low conversion rates in pyridine nitrile reduction

Troubleshooting Low Conversion & Selectivity Issues

Executive Summary: The "Pyridine Paradox"

Reducing pyridine nitriles (cyanopyridines) to aminomethylpyridines is deceptively difficult compared to standard aryl nitriles. Researchers often encounter stalled reactions (low conversion) or messy profiles (low yield) due to two competing mechanisms:

• Catalyst Poisoning (The Conversion Killer): The basic nitrogen atom in the pyridine ring (

  ) acts as a Lewis base, coordinating strongly to the active metal sites of heterogeneous catalysts (Pd, Pt, Rh). This blocks hydrogen adsorption, effectively killing the reaction.

• Condensation Side-Reactions (The Yield Killer): The intermediate aldimine is highly reactive and prone to condensing with the newly formed primary amine, generating secondary amine dimers.

This guide provides diagnostic workflows and validated protocols to overcome these specific barriers.

Diagnostic Workflow

Before altering your reaction, identify the specific failure mode using this logic tree.

Figure 1: Diagnostic logic for identifying the root cause of failure in pyridine nitrile reduction.

Critical FAQ: Solving Low Conversion (Catalyst Poisoning)

Q: My reaction stalls at 20-30% conversion despite high pressure. Why?

A: You are likely experiencing catalyst poisoning . The pyridine nitrogen binds to the catalyst surface (Pd or Pt) more strongly than the nitrile group or hydrogen. This "crowds out" the reactants.

The Fix: Acidic Protonation By running the reaction in acidic media, you protonate the pyridine nitrogen (

). The protonated species cannot coordinate to the metal, leaving the catalyst sites free to reduce the nitrile.

• Recommended Acid: Sulfuric acid (

  ) or HCl.

• Stoichiometry: 1.0 to 1.5 equivalents relative to the pyridine.

• Warning: Excess acid combined with Pt or Rh catalysts can lead to ring hydrogenation (forming piperidines). Pd/C is generally more selective for the nitrile in acidic media [1].

Q: Can I just increase the catalyst loading?

A: Rarely effective. If the substrate-to-catalyst binding constant is high, adding more catalyst just provides more surface area to be poisoned. You must change the nature of the substrate (via protonation) or the nature of the catalyst (using Raney Nickel, which is less sensitive to this poisoning but requires special handling).

Critical FAQ: Solving Low Yield (Secondary Amine Formation)

Q: The SM is gone, but I have a major impurity (M+ - NH3). What is it?

A: This is the secondary amine dimer .[1][2] It forms when the intermediate aldimine reacts with the product amine instead of being reduced.

Mechanism of Failure:

• Nitrile (

  ) Aldimine ( )

• Aldimine + Product Amine (

  ) Secondary Imine ( )

• Secondary Imine

  Secondary Amine ( )

Figure 2: Competitive pathway leading to secondary amine formation.

The Fix: Ammonia Saturation Add 7N

in Methanol as your solvent. The excess ammonia shifts the equilibrium back toward the primary imine, suppressing dimer formation [2].

Optimized Protocols

Protocol A: The "Acid-Scavenger" Method (Pd/C)

Best for: High-value substrates where preventing ring reduction is critical.

Rationale: Uses

to prevent catalyst poisoning by the pyridine nitrogen.

Parameter	Condition
Catalyst	10% Pd/C (Type: Degussa or similar high activity)
Loading	10-20 wt% relative to substrate
Solvent	Water/MeOH (1:1) or pure MeOH
Additive	(1.0 - 1.5 equiv)
Pressure	3 - 6 bar (45 - 90 psi)
Temp	30°C - 50°C

Step-by-Step:

• Dissolve pyridine nitrile (1.0 equiv) in MeOH.

• Slowly add concentrated

  (1.1 equiv). Exothermic - cool if necessary.

• Add 10% Pd/C (0.1 g per 1 g substrate) under inert atmosphere (Ar/N2).

• Hydrogenate at 5 bar for 4-6 hours.

• Workup: Filter catalyst. The product is the sulfate salt. Neutralize with

  or basic resin to liberate the free amine if needed.

Protocol B: The "Ammonia-Flood" Method (Raney Nickel)

Best for: Robust substrates, large scale, or when Pd fails completely.

Rationale: Raney Nickel is less susceptible to poisoning and highly active. Ammonia prevents secondary amine formation.[1][3]

Parameter	Condition
Catalyst	Raney Nickel (Slurry in water)
Loading	20-50 wt% (Raney Ni requires high loading)
Solvent	7N in Methanol
Additive	None (The solvent is the additive)
Pressure	5 - 10 bar
Temp	RT to 40°C

Step-by-Step:

• Wash Raney Ni (slurry) with MeOH x3 to remove water (water can hydrolyze nitrile to amide).

• Add substrate dissolved in 7N

  /MeOH.

• Hydrogenate at 5-10 bar.

• Workup: Carefully filter catalyst (Pyrophoric! Keep wet). Concentrate filtrate.

• Note: Raney Ni can sometimes leach Ni; a chelating wash (EDTA) may be required for pharma-grade purity.

Comparison of Methods

Feature	Pd/C + Acid	Raney Ni + Ammonia	NaBH4 + NiCl2 (Chemical)
Conversion	High (if acidified)	Very High	High
Selectivity (vs Dimer)	Good	Excellent	Moderate
Selectivity (vs Ring)	Excellent	Good	Excellent
Safety	High	Low (Pyrophoric)	Moderate (H2 evolution)
Throughput	High	High	Low (Batch only)

References

• Lévay, K., Madarász, J., & Hegedűs, L. (2022).[4] Tuning the chemoselectivity of the Pd-catalysed hydrogenation of pyridinecarbonitriles. Catalysis Science & Technology, 12, 2530-2538.

• Nishimura, S. (2001). Handbook of Heterogeneous Catalytic Hydrogenation for Organic Synthesis. Wiley-Interscience. (Classic text on secondary amine suppression via ammonia).[1]

• Klenke, B., & Gilbert, I. H. (2001). Nitrile reduction in the presence of Boc-protected amino groups by catalytic hydrogenation over palladium-activated Raney-nickel.[5] The Journal of Organic Chemistry, 66(7), 2480-2483.

• Rylander, P. N. (1979). Catalytic Hydrogenation in Organic Synthesis. Academic Press.

Sources

• 1. researchgate.net [researchgate.net]
• 2. echemi.com [echemi.com]
• 3. Nitrile to Amine - Common Conditions [commonorganicchemistry.com]
• 4. Tuning the chemoselectivity of the Pd-catalysed hydrogenation of pyridinecarbonitriles: an efficient and simple method for preparing pyridyl- or piper ... - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D1CY02295D [pubs.rsc.org]
• 5. discovery.dundee.ac.uk [discovery.dundee.ac.uk]

Technical Support Center: Advanced Drying Protocols for Pyridine-Amines

Topic: Strategies for drying hygroscopic pyridine-amine compounds Ticket ID: PYR-DRY-001 Status: Open Analyst: Senior Application Scientist

Triage & Diagnostics: The Decision Matrix

Before initiating any drying protocol, you must characterize the physical state of your pyridine derivative. Pyridine-amines possess a basic nitrogen lone pair that acts as a magnet for atmospheric moisture, often resulting in "gummy" solids or oils that refuse to crystallize.

Use the following decision tree to select the correct protocol:

Figure 1: Decision matrix for selecting the appropriate drying methodology based on compound form and stability.

Technical Protocols

Protocol A: Azeotropic Distillation (The "Sticky Oil" Solution)

Best For: High-boiling free bases and stable oils that contain trapped water. Mechanism: Water forms a lower-boiling binary azeotrope with solvents like toluene. As the toluene distills off, it carries the water with it, leaving the anhydrous pyridine derivative behind.

Reagents Required:

• Anhydrous Toluene (Preferred over Benzene due to toxicity profiles).

• Note: Pyridine itself forms an azeotrope with water (bp 93.6°C, 43% water), but toluene is more effective for "chasing" trace moisture.

Step-by-Step Workflow:

• Dissolution: Dissolve your crude, wet pyridine-amine in a 10-fold excess of anhydrous toluene. If the compound is not fully soluble, add a small amount of Methanol (MeOH) to solubilize, then add Toluene.

• Evaporation: Use a Rotary Evaporator (Rotavap). Set the bath temperature to 40-45°C .

• The "Chase": Evaporate the solvent until a viscous oil remains.

• Repetition (Critical Step): Re-dissolve the oil in fresh anhydrous toluene and evaporate again. Repeat this process 3 times . This stepwise removal breaks the hydrogen bonds holding the water.

• High Vacuum: Place the flask on a high-vacuum manifold (< 1 mbar) for 4–12 hours to remove residual toluene.

Expert Insight: If your compound "bumps" violently, it usually indicates significant water pockets boiling off. Use a bump trap and lower the vacuum initially.

Protocol B: Vacuum Desiccation (The "Abderhalden" Method)

Best For: Solid salts (HCl, HBr) or thermally stable solids that are hygroscopic. Mechanism: Chemical desiccants chemically trap water vapor released from the compound under reduced pressure.

Setup Configuration:

Component	Recommendation	Why?
Chamber	Vacuum Oven or "Drying Pistol"	Allows heating under reduced pressure.
Desiccant (Acidic)	Phosphorus Pentoxide ( )	Gold Standard for neutral/acidic salts. Reacts irreversibly with water.
Desiccant (Basic)	Potassium Hydroxide (KOH) pellets	Mandatory for free amines to prevent acid-base reaction with the desiccant.
Temperature		Heat accelerates water diffusion; stay below melting point to avoid "gumming."

Procedure:

• Place the sample in a tared vial (cap off).

• Place the vial in the vacuum chamber containing the appropriate desiccant tray.

• Evacuate the chamber. If using a vacuum oven, ensure the "bleed" valve introduces dry nitrogen , not humid room air.

• Heat to appropriate temperature.

• Validation: Weigh the sample every 2 hours until mass is constant (

  ).

Protocol C: Lyophilization (Freeze Drying)

Best For: Thermally unstable salts or compounds that turn into "gummy tars" upon concentration. Mechanism: Sublimation of ice directly to vapor, bypassing the liquid phase that causes "gumming."

Solvent System:

• t-Butanol / Water (1:1 or 4:1): The "Magic Solvent." t-Butanol freezes at roughly room temperature and sublimes easily, creating a fluffy, porous cake rather than a sticky oil.

Procedure:

• Dissolve the gummy amine salt in a minimum amount of water.

• Add an equal volume of tert-Butanol (t-BuOH).

• Freeze the mixture using a dry ice/acetone bath or liquid nitrogen.

• Connect to the lyophilizer. Ensure condenser temp is

  and vacuum is .

• Run for 12–24 hours. Result should be a white, fluffy powder.

Reference Data & Tables

Table 1: Common Azeotropes for Drying

Use this table to select the correct "chasing" solvent.

Solvent	Boiling Point (°C)	Azeotrope with Water BP (°C)	% Water in Azeotrope (w/w)	Notes
Toluene	110.6	85.0	20.2%	Recommended. Safe, effective.
Benzene	80.1	69.4	8.9%	Effective but carcinogenic. Avoid.
Ethanol	78.3	78.2	4.4%	Poor efficiency for water removal.
Pyridine	115.2	93.6	43.0%	Your compound likely forms this azeotrope.

Table 2: Desiccant Compatibility Guide

Choosing the wrong desiccant can destroy your sample.

Desiccant	Chemical Nature	Compatible With	Incompatible With	Capacity
	Acidic	Neutral salts, Acidic salts (HCl)	Free Amines (Reacts to form phosphates)	Very High
KOH / NaOH	Basic	Free Amines , Pyridines	Acidic salts (deprotonation risk)	High
	Basic/Reducing	Hydrocarbons, Ethers, Amines	Alcohols, Acids, Ketones	Low (Final polish only)
Silica Gel	Neutral	General storage	Very basic amines (can bind strongly)	Medium

Frequently Asked Questions (FAQ)

Q: My pyridine salt turned yellow/brown during drying. Is it ruined? A: This is often due to trace oxidation or the formation of N-oxides, accelerated by heat and air.

• Fix: Always dry under an inert atmosphere (Nitrogen/Argon). If the color is severe, recrystallize from Ethanol/Ether before use.

Q: I used

to dry my free amine, and now I have a black tar. A: You likely performed an acid-base reaction. is a potent anhydride of phosphoric acid. It reacts with free amines.

• Correction: Dissolve the tar in aqueous base (NaOH) and extract with DCM to recover the free amine. Use KOH pellets for drying free bases next time.

Q: Can I use molecular sieves directly in the solution? A: Yes, but with caution.

• Protocol: Use 4Å sieves for amines. Activate them (heat to 300°C under vacuum) before use.

• Warning: Amines can sometimes stick to the sieves or degrade if the sieves are too acidic. Basic alumina is often a safer solid-phase drying agent for purification.

References

• Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals (7th ed.). Butterworth-Heinemann.[1] (The authoritative text on drying agents and purification).[2]

• University of Rochester. (n.d.).[3] Workup Tips: Drying Methods.[3][4][5][6][7] Department of Chemistry. (Practical guide on azeotroping and drying agents).

• Sigma-Aldrich. (n.d.). Drying Agents - Technical Guide. (Compatibility of desiccants with functional groups).

• BenchChem. (2025).[8] Overcoming challenges in the purification of pyridine compounds. (Specific troubleshooting for pyridine water removal).

Sources

• 1. Purification of Laboratory Chemicals - 5th Edition | Elsevier Shop [shop.elsevier.com]
• 2. mdpi.com [mdpi.com]
• 3. Workup [chem.rochester.edu]
• 4. reddit.com [reddit.com]
• 5. Tips & Tricks [chem.rochester.edu]
• 6. moodle2.units.it [moodle2.units.it]
• 7. filter-dryer.com [filter-dryer.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Comprehensive Guide to the ¹H NMR Interpretation of 4-(aminomethyl)-N-ethylpyridin-2-amine

Introduction

In the landscape of drug discovery and development, particularly in the synthesis of novel heterocyclic compounds, unambiguous structural characterization is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy serves as the cornerstone of this process, providing granular detail about the molecular framework of a compound. This guide offers an in-depth analysis and interpretation of the proton NMR (¹H NMR) spectrum for 4-(aminomethyl)-N-ethylpyridin-2-amine, a substituted pyridine derivative. Pyridine rings are common motifs in pharmaceuticals, and understanding the influence of various substituents on their spectral properties is crucial for researchers.[1]

This document moves beyond a simple peak listing. It provides a causal explanation for the expected chemical shifts and coupling patterns, grounded in fundamental principles of electronic effects and spin-spin coupling. We will present a predicted spectrum, compare it with related structural analogues to highlight unique identifying features, and provide a validated experimental protocol for data acquisition.

Molecular Structure and Proton Environments

To systematically interpret the spectrum, we must first identify the distinct proton environments within the 4-(aminomethyl)-N-ethylpyridin-2-amine molecule. Each unique set of protons will give rise to a distinct signal.

Caption: Labeled proton environments in 4-(aminomethyl)-N-ethylpyridin-2-amine.

There are eight chemically distinct proton environments, labeled (a) through (h).

Predicted ¹H NMR Spectrum: A Detailed Interpretation

The predicted ¹H NMR spectrum can be divided into two main regions: the aromatic region, containing signals from the pyridine ring protons, and the aliphatic region, for the ethyl and aminomethyl protons.

The Aromatic Region (δ 6.0 - 8.5 ppm)

The pyridine ring protons are influenced by the ring nitrogen and two electron-donating groups (EDGs): the 2-(N-ethylamino) group and the 4-(aminomethyl) group. EDGs increase electron density on the ring, causing a shielding effect that shifts proton signals upfield (to lower δ values) compared to unsubstituted pyridine.[2][3]

• H(a) - Pyridine C6-H:

  • Predicted Chemical Shift (δ): 7.8 - 8.0 ppm.

  • Multiplicity: Doublet (d).

  • Integration: 1H.

  • Coupling Constant (J): ~5-6 Hz (ortho-coupling with H(b)).

  • Justification: This proton is ortho to the ring nitrogen, which exerts a strong deshielding effect, placing it the furthest downfield of the aromatic protons.[3] It is split only by the adjacent ortho proton H(b).

• H(b) - Pyridine C5-H:

  • Predicted Chemical Shift (δ): 6.4 - 6.6 ppm.

  • Multiplicity: Doublet of doublets (dd).

  • Integration: 1H.

  • Coupling Constant (J): ~5-6 Hz (ortho-coupling with H(a)), ~2-3 Hz (meta-coupling with H(c)).

  • Justification: This proton is ortho to the C4-substituent and meta to the C2-substituent. It experiences shielding from both EDGs. Its signal is split by ortho-coupling to H(a) and a smaller meta-coupling to H(c).

• H(c) - Pyridine C3-H:

  • Predicted Chemical Shift (δ): 6.2 - 6.4 ppm.

  • Multiplicity: Doublet (d) or singlet (s).

  • Integration: 1H.

  • Coupling Constant (J): ~2-3 Hz (meta-coupling with H(b)).

  • Justification: H(c) is ortho to the powerful N-ethylamino EDG, making it the most shielded (upfield) of the aromatic protons. The splitting is due to a small meta-coupling with H(b). In some cases, this small coupling may not be fully resolved, leading to the appearance of a singlet.

The Aliphatic Region (δ 1.0 - 5.0 ppm)

Protons on the alkyl chains are influenced by proximity to electronegative atoms (nitrogen) and the aromatic ring.[4][5]

• H(d) - Ethyl -CH₂-:

  • Predicted Chemical Shift (δ): 3.2 - 3.4 ppm.

  • Multiplicity: Quartet (q).

  • Integration: 2H.

  • Coupling Constant (J): ~7 Hz (vicinal coupling with H(e)).

  • Justification: This methylene group is directly attached to a nitrogen atom, which deshields it. The signal is split into a quartet by the three adjacent methyl protons (n+1 = 3+1 = 4).

• H(e) - Ethyl -CH₃:

  • Predicted Chemical Shift (δ): 1.1 - 1.3 ppm.

  • Multiplicity: Triplet (t).

  • Integration: 3H.

  • Coupling Constant (J): ~7 Hz (vicinal coupling with H(d)).

  • Justification: This terminal methyl group is relatively shielded. Its signal is split into a triplet by the two adjacent methylene protons (n+1 = 2+1 = 3).

• H(f) - Aminomethyl -CH₂-:

  • Predicted Chemical Shift (δ): 3.6 - 3.8 ppm.

  • Multiplicity: Singlet (s).

  • Integration: 2H.

  • Justification: This methylene group is in a "benzylic-like" position, attached to the pyridine ring, which deshields it. It is also attached to a nitrogen. The signal is typically a singlet, as coupling to the -NH₂ protons is often absent due to rapid quadrupole relaxation and chemical exchange with trace amounts of water in the solvent.

Exchangeable Protons (Broad, Variable Signals)

• H(g) - N-H (Ethylamino):

  • Predicted Chemical Shift (δ): 4.5 - 5.5 ppm (broad).

  • Multiplicity: Broad singlet (br s).

  • Integration: 1H.

  • Justification: The chemical shift of N-H protons is highly variable and depends on solvent, concentration, and temperature.[6] It often appears as a broad singlet and may show weak coupling to H(d) under very dry conditions.

• H(h) - N-H₂ (Aminomethyl):

  • Predicted Chemical Shift (δ): 1.5 - 2.5 ppm (broad).

  • Multiplicity: Broad singlet (br s).

  • Integration: 2H.

  • Justification: Similar to other amine protons, the signal for the primary amine is broad and its position is highly variable. It is typically more shielded than the secondary amine proton.

Data Summary Table

Proton Label	Assignment	Predicted δ (ppm)	Multiplicity	Integration	J (Hz)
H(a)	Pyridine C6-H	7.8 - 8.0	Doublet (d)	1H	~5-6
H(b)	Pyridine C5-H	6.4 - 6.6	Doublet of Doublets (dd)	1H	~5-6, ~2-3
H(c)	Pyridine C3-H	6.2 - 6.4	Doublet (d) / Singlet (s)	1H	~2-3
H(d)	Ethyl -CH₂-	3.2 - 3.4	Quartet (q)	2H	~7
H(e)	Ethyl -CH₃	1.1 - 1.3	Triplet (t)	3H	~7
H(f)	Aminomethyl -CH₂-	3.6 - 3.8	Singlet (s)	2H	N/A
H(g)	N-H (Ethylamino)	4.5 - 5.5	Broad Singlet (br s)	1H	N/A
H(h)	-NH₂ (Aminomethyl)	1.5 - 2.5	Broad Singlet (br s)	2H	N/A

Comparative Analysis: Distinguishing Features

To underscore the diagnostic value of the ¹H NMR spectrum, we compare it with simpler, structurally related molecules.

• vs. 2-Aminopyridine: The spectrum of 2-aminopyridine shows four aromatic protons.[7] Our target molecule shows only three, immediately confirming a disubstituted ring. Furthermore, 2-aminopyridine lacks the characteristic ethyl quartet/triplet and the aminomethyl singlet, making differentiation trivial.

• vs. 4-(Aminomethyl)pyridine: This analogue would show the key aminomethyl singlet (H(f)) and a different aromatic pattern (typically two doublets for the symmetric A₂B₂ system).[8] However, it would be missing the N-ethyl signals (H(d) and H(e)), which are clear identifiers for our target compound.

• vs. 4-Ethylpyridin-2-amine: This molecule would possess the N-ethyl signals and an aromatic pattern similar to our target. However, the crucial aminomethyl singlet at ~3.7 ppm would be absent, and a methyl group signal attached to the ring would appear much further upfield (~2.3-2.5 ppm).[9]

The unique combination of (i) a three-proton aromatic system with the specific downfield doublet, (ii) the quartet-triplet pattern of an ethyl group, and (iii) the singlet of an aminomethyl group provides an unambiguous spectral fingerprint for 4-(aminomethyl)-N-ethylpyridin-2-amine.

Spin-Spin Coupling Network

The connectivity of the molecule can be confirmed by analyzing the spin-spin coupling, which occurs between non-equivalent protons on adjacent carbons.

Caption: Key J-coupling relationships in the molecule.

Standard Experimental Protocol

To ensure high-quality, reproducible data, the following protocol is recommended.

• Sample Preparation:

  • Accurately weigh 5-10 mg of the solid 4-(aminomethyl)-N-ethylpyridin-2-amine sample.

  • Dissolve the sample in 0.6-0.7 mL of a deuterated solvent (e.g., Chloroform-d, CDCl₃, or DMSO-d₆). CDCl₃ is a good first choice, but DMSO-d₆ can be superior for observing exchangeable N-H protons.

  • Add a small amount of an internal standard, typically tetramethylsilane (TMS), if not already present in the solvent, to set the chemical shift reference to 0.00 ppm.

  • Filter the solution through a small plug of glass wool in a Pasteur pipette directly into a 5 mm NMR tube.

• Instrument Setup & Acquisition (400 MHz Spectrometer):

  • Locking and Shimming: Insert the sample into the spectrometer. Lock onto the deuterium signal of the solvent and perform automated or manual shimming to optimize magnetic field homogeneity.

  • Acquisition Parameters:

    • Pulse Program: Standard 1-pulse sequence (e.g., 'zg30').

    • Spectral Width (SW): ~16 ppm (e.g., from -2 to 14 ppm).

    • Number of Scans (NS): 16 to 64 scans, depending on sample concentration.

    • Relaxation Delay (D1): 2-5 seconds to allow for full proton relaxation between pulses.

    • Acquisition Time (AQ): ~3-4 seconds.

  • Data Processing:

    • Apply an exponential window function (line broadening of ~0.3 Hz) to improve the signal-to-noise ratio.

    • Perform a Fourier Transform (FT).

    • Phase the spectrum manually to ensure all peaks are in pure absorption mode.

    • Calibrate the spectrum by setting the TMS peak to 0.00 ppm (or the residual solvent peak to its known value, e.g., 7.26 ppm for CDCl₃).[10]

    • Integrate all signals and normalize the integration values to a known proton count (e.g., the 3H triplet of the ethyl group).

Conclusion

The ¹H NMR spectrum of 4-(aminomethyl)-N-ethylpyridin-2-amine is rich with structural information. A systematic analysis of the chemical shifts, integration values, and multiplicity patterns allows for the complete and unambiguous assignment of all proton signals. The key diagnostic features—a specific three-proton aromatic pattern, a coupled N-ethyl group, and an aminomethyl singlet—collectively form a unique fingerprint that distinguishes this molecule from its structural isomers and precursors. This guide provides the foundational expertise for researchers to confidently interpret such spectra, ensuring the structural integrity of their synthesized compounds.

References

• Spectroscopy Letters. (2006). ¹H NMR Spectra of Substituted Aminopyridines. Taylor & Francis Online. [Link]

• Molecules. (2021). Efficient Synthesis of 2-Aminopyridine Derivatives: Antibacterial Activity Assessment and Molecular Docking Studies. MDPI. [Link]

• Fluorine notes. (2017). NMR spectral characteristics of fluorocontaining pyridines. [Link]

• Defense Technical Information Center. (1991). ¹H and ¹³C Nuclear Magnetic Resonance of Dihydroimidazo-Pyridine and Imidazo-(1,2-a). [Link]

• Inorganic Chemistry. (2013). Structural Implications of the Paramagnetically Shifted NMR Signals from Pyridine H-Atoms on Synthetic Nonheme FeIV=O Complexes. ACS Publications. [Link]

• Chemistry LibreTexts. (2020). 12.5: Functional Groups and Chemical Shifts in ¹H NMR Spectroscopy. [Link]

• Modgraph. (n.d.). ¹H chemical shifts in NMR, part 18 1. Ring currents and π-electron effects in hetero-aromatics. [Link]

• Chemistry Steps. (2024). NMR Chemical Shift Values Table. [Link]

• Compound Interest. (2015). A Guide to ¹H NMR Chemical Shift Values. [Link]

• YouTube. (2019). chemical shift and ppm values in 1H NMR spectroscopy. [Link]

• Unknown Source. Tables For Organic Structure Analysis. [Link]

• PubChem. 4-(aminomethyl)-n-ethylpyridin-2-amine. [Link]

• ACS Publications. Proton magnetic resonance spectra of several 2-substituted pyridines. [Link]

• Organometallics. (2010). NMR Chemical Shifts of Trace Impurities: Common Laboratory Solvents, Organics, and Gases in Deuterated Solvents Relevant to the Organometallic Chemist. ACS Publications. [Link]

• Journal of Medicinal Chemistry. (2012). Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase. ACS Publications. [Link]

• Molbank. (2022). Crystal Structure of a Chiral Sec-Amine, 4-Chloro-N-(1-(pyridin-2-yl)ethyl)aniline. MDPI. [Link]

• PubChem. 4-Ethylpyridin-2-amine. [Link]

• NIST WebBook. 4-(Aminomethyl)pyridine. [Link]

• International Research Journal of Pure and Applied Chemistry. (2019). Synthesis and Characterization of Thiazolo Pyridin- 2-Amine and Their Schiff Bases. [Link]

• International Journal of Industrial Chemistry. (2021). Synthesis and spectral characterization of selective pyridine compounds as bioactive agents. [Link]

Sources

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• 2. tandfonline.com [tandfonline.com]
• 3. modgraph.co.uk [modgraph.co.uk]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. NMR Chemical Shift Values Table - Chemistry Steps [chemistrysteps.com]
• 6. m.youtube.com [m.youtube.com]
• 7. 2-Aminopyridine(504-29-0) 1H NMR spectrum [chemicalbook.com]
• 8. 4-(Aminomethyl)pyridine [webbook.nist.gov]
• 9. 4-Ethylpyridin-2-amine | C7H10N2 | CID 118425 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. ccc.chem.pitt.edu [ccc.chem.pitt.edu]

A Comparative Guide to 13C NMR Shift Assignments for N-ethyl and Aminomethyl Groups

For researchers and professionals in drug development and chemical sciences, Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for molecular structure elucidation. Among its variants, 13C NMR provides a detailed map of the carbon framework of a molecule. This guide offers an in-depth comparison of the 13C NMR chemical shift assignments for two common functional groups: the N-ethyl (-CH2CH3) and aminomethyl (-CH2NH2) moieties. Understanding the nuances of their spectral signatures is critical for accurate structural assignment and for probing the electronic and steric environments within a molecule.

The Bedrock of Differentiation: Electronic and Steric Effects

The chemical shift of a carbon nucleus in 13C NMR is exquisitely sensitive to its local electronic environment. The primary differentiator between the N-ethyl and aminomethyl groups lies in the substitution on the nitrogen atom and the resulting electronic effects experienced by the adjacent methylene (-CH2-) and methyl (-CH3) carbons.

In an aminomethyl group , the -CH2- carbon is directly bonded to a primary amine (-NH2). The nitrogen atom is electronegative and exerts a deshielding effect on the attached carbon, causing its resonance to appear at a downfield (higher ppm) position compared to a simple alkane.

Conversely, in an N-ethyl group , the nitrogen is at least secondary, bonded to one ethyl group and at least one other substituent. The electronic nature of this other substituent significantly modulates the chemical shift of the ethyl carbons. Furthermore, the additional alkyl group introduces steric considerations that can also influence the chemical environment.

Comparative Analysis of 13C NMR Chemical Shifts

The following table summarizes typical 13C NMR chemical shift ranges for the carbons of N-ethyl and aminomethyl groups in various chemical contexts. These values are influenced by factors such as solvent, concentration, and the electronic nature of substituents on the nitrogen or aromatic ring.

Functional Group	Carbon Atom	Typical Chemical Shift (δ) in ppm	Key Influencing Factors
Aminomethyl	-CH₂ -NH₂	40 - 50	Electronegativity of nitrogen, solvent, pH (protonation state)
Aromatic ring substituents (in benzylamine derivatives)
N-ethyl	-CH₂ -CH₃	35 - 55	Nature of the other substituent(s) on nitrogen (alkyl, aryl, acyl)
Steric hindrance around the nitrogen
-CH₂-CH₃	12 - 20	Distance from the electronegative nitrogen atom

Data Interpretation and Causality:

• The α-Carbon (-CH₂-) : The chemical shift of the carbon directly attached to the nitrogen (the α-carbon) is highly informative. In simple primary amines like methylamine, the methyl carbon appears around 28 ppm. In benzylamine, a common aminomethyl compound, the benzylic carbon resonates around 46 ppm, shifted downfield due to the influence of the aromatic ring. For the N-ethyl group, the α-carbon's chemical shift is very sensitive to the other group on the nitrogen. For instance, in N-ethylaniline, the α-carbon of the ethyl group appears around 38 ppm. When the nitrogen is part of an amide, as in N-ethyl-N-methylamides, this carbon shifts further downfield due to the electron-withdrawing nature of the carbonyl group.[1]

• The β-Carbon (-CH₃) of the N-ethyl group : The methyl carbon of the N-ethyl group is further from the nitrogen and thus experiences a weaker deshielding effect. Its chemical shift typically falls in the range of 12-20 ppm, which is less variable than the α-carbon. This provides a characteristic signature for the ethyl group.

• Solvent and pH Effects : The chemical shifts of carbons attached to nitrogen are particularly susceptible to changes in solvent and pH.[2][3] In protic solvents, hydrogen bonding can influence the electron density around the nitrogen. Protonation of the amine group at low pH leads to a significant downfield shift of the α-carbon due to the increased electron-withdrawing inductive effect of the resulting ammonium cation.

Visualizing the Structural Differences

The following diagram illustrates the key structural differences between an aminomethyl group (represented by benzylamine) and an N-ethyl group (represented by N-ethylaniline) and the carbons of interest for 13C NMR analysis.

Caption: Structural comparison of aminomethyl and N-ethyl groups.

Experimental Protocol for 13C NMR Analysis of Amine-Containing Compounds

This protocol provides a standardized workflow for acquiring high-quality 13C NMR spectra of compounds containing N-ethyl or aminomethyl groups.

I. Sample Preparation:

• Solvent Selection : Choose a deuterated solvent in which the sample is readily soluble (e.g., CDCl₃, DMSO-d₆, D₂O).[4][5] For amines, CDCl₃ is a common choice for neutral compounds. For amine salts or to study pH effects, D₂O with appropriate pH adjustment is suitable. The choice of solvent can influence chemical shifts, so consistency is key for comparative studies.[6]

• Concentration : Prepare a solution with a concentration of 5-20 mg of the compound in 0.5-0.7 mL of the deuterated solvent. For low-abundance carbons or dilute samples, a higher concentration is preferable to improve the signal-to-noise ratio.[7]

• Reference Standard : Tetramethylsilane (TMS) is the standard reference for 13C NMR, with its signal set to 0.0 ppm.[8] Most deuterated solvents contain a small amount of TMS, or it can be added separately.

II. NMR Spectrometer Setup and Data Acquisition:

The following steps are based on a typical modern NMR spectrometer.

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. Protonation sequence of linear aliphatic polyamines by 13C NMR spectroscopy - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 3. Factors affecting the use of 13Cα chemical shifts to determine, refine, and validate protein structures - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Avance Beginners Guide - Solvent Selection [2210pc.chem.uic.edu]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. mdpi.com [mdpi.com]
• 7. A 13C NMR spectrum you will want to share | Anasazi Instruments [aiinmr.com]
• 8. chem.libretexts.org [chem.libretexts.org]

A Senior Application Scientist’s Guide to HPLC Method Development for Purity Analysis of Pyridine Derivatives

Introduction: The Critical Role of Purity in Pyridine-Based Pharmaceuticals

Pyridine and its derivatives are fundamental building blocks in the pharmaceutical industry, forming the core of numerous active pharmaceutical ingredients (APIs). Their inherent basicity and polarity, however, present unique challenges for chromatographic separation and analysis. Ensuring the purity of these compounds is not merely a quality control checkpoint; it is a critical step that directly impacts therapeutic efficacy and patient safety. Even trace-level impurities, which may arise during synthesis or degradation, can alter a drug's pharmacological profile or introduce toxicity.[1]

This guide provides an in-depth, comparative analysis of strategies for developing robust High-Performance Liquid Chromatography (HPLC) methods for the purity assessment of pyridine derivatives. We will move beyond rote protocols to explore the underlying chemical principles, empowering you to make informed decisions and troubleshoot effectively. The methodologies discussed are grounded in established regulatory frameworks, ensuring the development of self-validating and reliable analytical systems.

Pillar 1: Understanding the Analyte - The Chemistry of Pyridine Derivatives

The success of any HPLC method hinges on a deep understanding of the analyte's physicochemical properties. Pyridine derivatives are characterized by a six-membered aromatic ring containing a nitrogen atom. This nitrogen atom is the key to their chromatographic behavior.

• Basicity and pKa: The lone pair of electrons on the nitrogen atom makes most pyridine compounds basic, with pKa values typically ranging from 5.0 to 6.0.[2][3] This means their ionization state is highly dependent on the mobile phase pH. Below the pKa, the pyridine nitrogen is protonated, and the molecule carries a positive charge. Above the pKa, it is in its neutral, free base form. This behavior is the single most important factor to control for achieving reproducible retention times and symmetrical peak shapes.

• Polarity and Hydrophilicity: The nitrogen atom introduces polarity, making many pyridine derivatives hydrophilic.[3] This can lead to poor retention on traditional reversed-phase (RP) columns like C18, especially for highly polar derivatives.

• UV Absorbance: The aromatic pyridine ring provides strong UV absorbance, typically around 254-260 nm, making UV detection a straightforward and robust choice for quantification.[1][4]

Below is a diagram illustrating the critical pH-dependent ionization of a pyridine derivative.

Caption: Figure 1: pH-Dependent Ionization of Pyridine Derivatives

Pillar 2: A Systematic Workflow for Method Development

A structured approach is essential to developing a method that is not only effective but also robust and reproducible. The following workflow outlines a logical progression from initial screening to a fully validated method.

Caption: Figure 2: HPLC Method Development Workflow

Pillar 3: Comparative Analysis of Chromatographic Parameters

The core of method development lies in selecting and optimizing the right combination of stationary and mobile phases.

Stationary Phase (Column) Selection

The choice of column is critical for achieving the desired selectivity. While a standard C18 column is the workhorse of reversed-phase chromatography, it may not always be optimal for basic pyridine compounds due to secondary interactions.

Column Type	Separation Principle	Advantages for Pyridine Derivatives	Disadvantages & Mitigation
Standard C18	Hydrophobic Interaction	Excellent for non-polar derivatives. A good starting point for screening.	Peak Tailing: The basic nitrogen interacts with acidic residual silanols. Mitigation: Use a low pH mobile phase to protonate the analyte and suppress silanol activity, or use an end-capped column.
Phenyl-Hexyl	Hydrophobic & π-π Interaction	Offers alternative selectivity for aromatic compounds. Can improve separation of isomers or closely related structures.	Can have lower hydrophobic retention than C18. Performance is still pH-dependent.
Embedded Polar Group (EPG)	Hydrophobic & Polar Interaction	More robust in highly aqueous mobile phases. Can reduce peak tailing of bases by shielding residual silanols.	Selectivity can be complex. May require more screening of mobile phase conditions.
Mixed-Mode	Hydrophobic & Ion-Exchange	Excellent for retaining polar pyridines without ion-pairing reagents.[2] Offers unique selectivity based on both hydrophobicity and charge.	Method development can be more complex. Highly sensitive to buffer concentration and pH.

Scientist's Insight: For a novel pyridine derivative, I would begin screening with a modern, high-purity, end-capped C18 column and a Phenyl-Hexyl column in parallel. If retention is poor or peak shape is problematic even after mobile phase optimization, a mixed-mode column would be my next choice, as it directly addresses the polar and basic nature of the analyte.

Mobile Phase Optimization

The mobile phase is the most powerful tool for controlling retention and selectivity.

• pH Control (The Critical Factor): As established, pH is paramount. A buffer should always be used to maintain a consistent pH.

  • Low pH (e.g., 2.5-3.5): Using buffers like phosphate or formate at this pH ensures the pyridine nitrogen is fully protonated (Py-H+). This typically leads to sharp, symmetrical peaks as silanol interactions are suppressed. This is the most common and successful strategy.

  • High pH (e.g., 8-10): Using buffers like ammonium bicarbonate or borate keeps the pyridine in its neutral form. This can increase retention on a C18 column but requires a pH-stable column.

• Organic Modifier (Acetonitrile vs. Methanol):

  • Acetonitrile (ACN): Generally preferred. Its lower viscosity results in lower backpressure, and it often provides sharper peaks and different selectivity compared to methanol.

  • Methanol (MeOH): A useful alternative for changing selectivity. It is a protic solvent and can engage in hydrogen bonding, which may be beneficial for separating certain impurities.

• Ion-Pairing Reagents: Reagents like trifluoroacetic acid (TFA) were traditionally used to improve the peak shape of bases. However, TFA is an ion-pairing reagent that can be difficult to remove from the column and permanently suppresses positive-ion mode detection in mass spectrometry (MS).[3] Modern, high-purity columns and proper pH control have largely made strong ion-pairing reagents unnecessary and undesirable, especially for MS-compatible methods.

Case Study: Developing a Stability-Indicating Method

A stability-indicating method is one that can accurately quantify the API in the presence of its impurities and degradation products.[5][6] This is mandated by regulatory agencies like the ICH.[7]

Objective: Develop an RP-HPLC method for "Pyridine-X" and demonstrate its stability-indicating capability through forced degradation.

Experimental Protocol: Forced Degradation

Forced degradation studies are conducted by subjecting the drug substance to stress conditions more severe than accelerated stability testing.[1][7][8] A typical goal is to achieve 5-20% degradation of the active ingredient.[6]

• Stock Solution Preparation: Prepare a 1.0 mg/mL solution of Pyridine-X in a 50:50 ACN:Water diluent.

• Acid Hydrolysis: Mix 1 mL of stock with 1 mL of 1N HCl. Heat at 80°C for 4 hours. Cool, neutralize with 1N NaOH, and dilute to a final concentration of 0.1 mg/mL.

• Base Hydrolysis: Mix 1 mL of stock with 1 mL of 1N NaOH. Heat at 80°C for 2 hours. Cool, neutralize with 1N HCl, and dilute to 0.1 mg/mL.

• Oxidative Degradation: Mix 1 mL of stock with 1 mL of 3% H₂O₂. Keep at room temperature for 24 hours. Dilute to 0.1 mg/mL.

• Thermal Degradation: Store the solid drug substance at 105°C for 48 hours. Prepare a 0.1 mg/mL solution.

• Photolytic Degradation: Expose a 0.1 mg/mL solution to 1.2 million lux hours of visible light and 200 watt-hours/square meter of UV light as per ICH Q1B guidelines.

• Control Sample: Prepare a 0.1 mg/mL solution of the unstressed drug substance.

Optimized HPLC Method & Results

The following method was developed after screening and optimization to provide good resolution between the parent peak and all generated degradants.

Parameter	Condition	Rationale
Column	Waters XBridge C18, 4.6 x 150 mm, 3.5 µm	A robust, end-capped C18 column stable across a wide pH range.
Mobile Phase A	0.1% Formic Acid in Water (pH ~2.7)	Protonates the pyridine analyte for good peak shape and is MS-compatible.
Mobile Phase B	Acetonitrile (ACN)	Provides good elution strength and sharp peaks.
Gradient	5% B to 70% B over 20 min	Provides sufficient resolution for early and late-eluting impurities.
Flow Rate	1.0 mL/min	Standard flow rate for a 4.6 mm ID column.
Temperature	30°C	Ensures reproducible retention times.
Detection	UV at 254 nm	Wavelength of maximum absorbance for the pyridine chromophore.
Injection Vol.	10 µL

Hypothetical Forced Degradation Results:

Stress Condition	Pyridine-X Assay (%)	Purity (%)	No. of Degradants	Comments
Control	100.0	99.8	1 (Imp-A at 0.2%)	Baseline purity established.
Acid Hydrolysis	88.5	88.7	3	Significant degradation. A major degradant (Deg-1) observed at RRT 0.8.
Base Hydrolysis	85.2	85.4	2	Highest degradation observed.[7] A different major degradant (Deg-2) formed at RRT 1.2.
Oxidation (H₂O₂)	92.1	92.3	2	Moderate degradation. Formation of N-oxide is a common pathway.
Thermal	98.6	98.7	1	Compound is relatively stable to dry heat.
Photolytic	96.4	96.5	2	Minor degradation observed.

This data demonstrates the method is stability-indicating because the assay of the parent compound can be accurately measured, and all degradation products are successfully separated from the parent peak and from each other.

Advanced Techniques: A Comparison of HPLC and UPLC

For labs focused on high throughput and efficiency, Ultra-Performance Liquid Chromatography (UPLC) offers significant advantages over traditional HPLC.

Feature	HPLC (High-Performance Liquid Chromatography)	UPLC (Ultra-Performance Liquid Chromatography)	Impact on Pyridine Analysis
Particle Size	3 - 5 µm	< 2 µm	Higher Resolution & Sensitivity: UPLC's smaller particles provide much higher separation efficiency, allowing for better resolution of closely eluting impurities.[9][10]
Operating Pressure	400-600 bar (6,000 psi)	>1000 bar (15,000 psi)	Faster Analysis: The high pressure allows for higher flow rates without sacrificing separation efficiency, reducing run times from 15-20 minutes to under 5 minutes.[11]
Solvent Consumption	Higher	Significantly Lower	Cost & Environmental Benefits: Faster run times and smaller column dimensions lead to a dramatic reduction in solvent use, making UPLC a greener and more cost-effective technology.[9]
System Requirements	Standard HPLC system	Specialized UPLC system with low dispersion	UPLC requires investment in a dedicated system capable of handling the high pressures.

Recommendation: While HPLC remains a robust and reliable technique, laboratories performing a large volume of purity analyses should strongly consider UPLC. The dramatic increase in speed, resolution, and sensitivity, coupled with significant solvent savings, provides a compelling return on investment.[12][13]

Conclusion: A Pathway to Robust Purity Methods

Developing a successful HPLC purity method for pyridine derivatives is a systematic process rooted in the fundamentals of chromatography and the specific chemistry of the analyte. By focusing on pH control to manage the compound's basicity, making informed column choices, and systematically optimizing the mobile phase, one can achieve robust and reliable separations. The use of forced degradation studies is non-negotiable for creating a truly stability-indicating method that meets modern regulatory expectations. Finally, leveraging advanced technologies like UPLC can further enhance laboratory productivity and data quality, ensuring the delivery of safe and effective pyridine-based medicines.

References

• Title: Forced Degradation and Photodegradation Studies of Pyrrolo[3,4-c]pyridine-1,3-dione Derivatives as Analgesic Active Compounds Using HPLC, UV and IR Spectrometry, and HPLC/MS Methods Source: PubMed URL: [Link]

• Title: HPLC Methods for analysis of Pyridine Source: HELIX Chromatography URL: [Link]

• Title: HPLC Method for Analysis of Pyridine and Three Isomers of Aminopyridine on Amaze HD Column Source: HELIX Chromatography URL: [Link]

• Title: Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics Source: ResearchGate URL: [Link]

• Title: A New Approach to Forced Degradation Studies Using Anhydrous Conditions Source: Pharmaceutical Technology URL: [Link]

• Title: Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics Source: PubMed URL: [Link]

• Title: Development and Validation of Reverse-phase High- performance Liquid Chromatography Method for Novel Synthetic Pyridine Derivative Source: SciSpace URL: [Link]

• Title: Determination of pyridine, 2-picoline, 4-picoline and quinoline from mainstream cigarette smoke by solid-phase extraction liquid chromatography/electrospray ionization tandem mass spectrometry Source: PubMed URL: [Link]

• Title: HPLC AND TLC METHODOLOGY FOR DETERMINATION OR PURITY EVALUATION OF 4-METHOXY-2-(3(4-PHENYL-1-PIPERAZINYL))PROPYL Source: Acta Poloniae Pharmaceutica URL: [Link]

• Title: Forced Degradation Studies Research Articles Source: R Discovery URL: [Link]

• Title: Synthesis of pyridine-carboxylate derivatives of hydroxysteroids for liquid chromatography-electrospray ionization-mass spectrometry Source: PubMed URL: [Link]

• Title: Determination of Pyridine in Modified JP-4 VIA High Performance Liquid Chromatography (HPLC). Source: Defense Technical Information Center URL: [Link]

• Title: UPLC vs HPLC: what is the difference? Source: Alispharm URL: [Link]

• Title: stability-indicating hplc method: Topics by Science.gov Source: Science.gov URL: [Link]

• Title: A practical guide to forced degradation and stability studies for drug substances Source: Onyx Scientific URL: [Link]

• Title: Comparing HPLC and UPLC: Which Analytical Technique is Right for Your Lab? Source: Lab Manager URL: [Link]

• Title: Differences between HPLC and UPLC Source: Pharmaguideline URL: [Link]

• Title: HPLC Vs UPLC - What's The Difference? Source: ALWSCI URL: [Link]

• Title: Enantioselective Synthesis of Tunable Chiral Pyridine– Aminophosphine Ligands and Their Application in Asymmetric Hydrogenation Source: The Royal Society of Chemistry URL: [Link]

• Title: A Review on Comparative study of HPLC and UPLC Source: Research Journal of Pharmacy and Technology URL: [Link]

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• 5. stability-indicating hplc method: Topics by Science.gov [science.gov]
• 6. onyxipca.com [onyxipca.com]
• 7. Breakthrough RP-HPLC strategy for synchronous analysis of pyridine and its degradation products in powder for injection using quality metrics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Forced Degradation and Photodegradation Studies of Pyrrolo[3,4-c]pyridine-1,3-dione Derivatives as Analgesic Active Compounds Using HPLC, UV and IR Spectrometry, and HPLC/MS Methods - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. UPLC vs HPLC: what is the difference? - Alispharm [alispharm.com]
• 10. rjptonline.org [rjptonline.org]
• 11. Differences between HPLC and UPLC | Pharmaguideline [pharmaguideline.com]
• 12. Comparing HPLC and UPLC: Which Analytical Technique is Right for Your Lab? | Separation Science [sepscience.com]
• 13. HPLC Vs UPLC - What's The Difference? - Industry news - News - Zhejiang ALWSCI Technologies Co.,Ltd [alwsci.com]

Technical Comparison: Reactivity Profiles of 2-Amino vs. 4-Aminomethyl Pyridines

This guide provides a technical comparison of the reactivity profiles of 2-aminopyridine (2-AP) and 4-(aminomethyl)pyridine (4-AMP) .[1][2] It is designed for researchers requiring precise control over functionalization strategies in drug discovery and scaffold synthesis.[1][2]

Executive Summary

The reactivity difference between 2-aminopyridine (2-AP) and 4-(aminomethyl)pyridine (4-AMP) is driven by the presence of a methylene spacer.[1][2]

• 2-AP is an aniline-like heteroaryl amine where the nitrogen lone pair is delocalized into the pyridine ring, significantly reducing nucleophilicity and introducing amidine-like tautomerism.[1][2]

• 4-AMP is a benzylamine-like primary amine with a localized lone pair insulated from the aromatic system, exhibiting high nucleophilicity and basicity typical of aliphatic amines.[1][2]

This fundamental structural divergence dictates that 4-AMP reacts rapidly under mild conditions, whereas 2-AP often requires activation, specific catalysts, or forcing conditions to overcome its deactivated nature.[1][2]

Fundamental Chemical Properties

The following table contrasts the core physicochemical parameters that govern the reactivity of these two scaffolds.

Feature	2-Aminopyridine (2-AP)	4-(Aminomethyl)pyridine (4-AMP)
Structure Type	Heteroaryl Amine (Aniline analog)	Aliphatic Amine (Benzylamine analog)
Hybridization	Exocyclic N is hybridized (partial).[1][2]	Exocyclic N is hybridized.[1][2]
pKa (Conjugate Acid)	6.86 (Protonation occurs at Ring N )	~9.1 (Protonation occurs at Exocyclic N )
Nucleophilicity	Low (Lone pair delocalized into ring).[1][3]	High (Lone pair localized).[1][4]
Kinetic Reactive Site	Ring Nitrogen (N1) often reacts first.[1][3]	Exocyclic Amine (-CH NH ).[1][2]
Tautomerism	Exists in equilibrium with 2-pyridone imine .[1][2]	None (Stable amine).[1]

The reactivity of 2-AP is complicated by its resonance stabilization.[1][2] The exocyclic amino group donates electron density into the ring, making the ring carbons electron-rich (activating C3/C5 for electrophilic substitution) but deactivating the exocyclic nitrogen toward nucleophilic attack. Furthermore, 2-AP can tautomerize to the imino form, which influences binding modes in metal catalysis and kinase inhibition.[3]

In contrast, 4-AMP contains a methylene "insulator" that prevents resonance interaction between the amine and the pyridine ring. The amine behaves as a standard primary alkyl amine, albeit slightly less basic than benzylamine (pKa ~9.[3]3) due to the inductive electron-withdrawing effect of the pyridine ring.

Caption: Figure 1. Structural comparison showing the resonance-stabilized amino-imino equilibrium of 2-AP versus the localized, highly reactive amine of 4-AMP.[1][2]

Reactivity Comparison: Functionalization Protocols

• 4-AMP: Reacts rapidly with acid chlorides, anhydrides, or activated esters (EDC/NHS) under standard Schotten-Baumann conditions.[1][2][3] No special activation is required.[1][2]

• 2-AP: The exocyclic amine is poorly nucleophilic.[1][2] Reaction with acyl chlorides often results in initial attack at the ring nitrogen (N1) to form an acyl-pyridinium salt, which must then rearrange to the exocyclic amide (often requiring heat or base). Direct coupling with carboxylic acids usually requires strong coupling agents (e.g., HATU) or conversion to the anion using strong bases (NaH, LiHMDS).[3]

Experimental Protocol: Selective Acylation

• For 4-AMP: Mix 1.0 eq 4-AMP, 1.1 eq Acid Chloride, and 1.5 eq Et

  N in DCM at 0°C RT. Complete in <1 hour.

• For 2-AP: Mix 1.0 eq 2-AP, 1.2 eq Acid Chloride, and 2.0 eq Pyridine (as solvent/base) at 0°C. Note: If reaction stalls, heat to 60°C to promote rearrangement from ring-N to exocyclic-N.[1][2]

• 4-AMP: Forms stable sulfonamides readily with sulfonyl chlorides in the presence of a mild base (DIPEA/DCM).[1][2]

• 2-AP: Reaction with sulfonyl chlorides is slower.[1][2] A common side reaction is bis-sulfonylation or formation of the sulfonyl-imino tautomer.[1][2] Using pyridine as a solvent is standard to drive the reaction.

• 4-AMP: Undergoes clean reductive amination with aldehydes/ketones using NaBH(OAc)

  .[1][2][3]

• 2-AP: Reductive amination is difficult due to the low nucleophilicity of the amine.[2] Imine formation (the first step) is unfavorable. Alkylation is typically achieved via Buchwald-Hartwig cross-coupling or S

  Ar (if reacting 2-AP as the nucleophile with an alkyl halide, over-alkylation at Ring N is a risk).[1][2][3]

Decision Framework for Synthetic Planning

Use the following logic flow to select the appropriate conditions for your substrate.

Caption: Figure 2. Decision tree illustrating the divergent synthetic pathways required for 2-AP versus 4-AMP.

References

• Electronic Structure & Basicity

  • Comparison of pKa values for pyridines and alkyl amines.

  • Source:

• Tautomerism of 2-Aminopyridine

  • Analysis of amino-imino equilibrium and its effect on reactivity.

  • Source:

• Selective Functionalization Protocols

  • Methodologies for site-selective amination and acylation of pyridine derivatives.[1][2]

  • Source: [1][2][3]

• 4-(Aminomethyl)

  • Physicochemical data and pKa estim

  • Source: [1][2][3]

Sources

• 1. 4-Pyridinemethanamine | C6H8N2 | CID 77317 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 4-(Aminomethyl)pyridine [webbook.nist.gov]
• 3. mdpi.com [mdpi.com]
• 4. chemistry.stackexchange.com [chemistry.stackexchange.com]

Comparative Spectroscopic Guide: 2,4-Disubstituted Pyridines vs. Regioisomers

Executive Summary & Strategic Context

In medicinal chemistry, the pyridine ring is a privileged scaffold, appearing in over 100 FDA-approved drugs. However, the specific substitution pattern dictates not just biological activity, but physicochemical behavior.

This guide focuses on 2,4-disubstituted pyridines (e.g., 2,4-diaminopyridine, a core moiety in DHFR inhibitors like Pyrimethamine).[1][2] Unlike their symmetric 2,6-isomers (which suffer from steric hindrance at the nitrogen) or 3,5-isomers (which are electronically isolated from the ring nitrogen), the 2,4-substitution pattern creates a unique electronic "push-pull" system.

Why this matters:

• Drug Binding: The 2,4-pattern leaves the ring nitrogen (N1) accessible for H-bonding while electronically enriching it, critical for enzyme active site binding.

• QC & Purity: UV-Vis provides a rapid, non-destructive method to distinguish these potent 2,4-isomers from inactive regioisomers formed during synthesis.[1]

Theoretical Framework: The Electronic "Push-Pull"

To interpret the spectra, one must understand the underlying electronic transitions. Pyridine derivatives exhibit two primary transitions:

• (K-band): Intense, sensitive to conjugation.
• (R-band): Weaker, sensitive to solvent and pH (involving the lone pair on N).[1]

In 2,4-disubstituted pyridines , substituents at the 2- and 4-positions are in direct resonance conjugation with the ring nitrogen. This contrasts with 3-substituted isomers where effects are merely inductive.[1]

Mechanism Visualization

The following diagram illustrates the resonance contributions that lead to the characteristic bathochromic (red) shift in 2,4-systems compared to unsubstituted pyridine.

Figure 1: The electronic causality chain. Substituents at C2/C4 pump electron density into the ring nitrogen, lowering the energy required for excitation (

), resulting in a red shift.

Comparative Analysis: 2,4-Disubstituted vs. Alternatives

The following data compares 2,4-Diaminopyridine (2,4-DAP) against its parent and isomers. This specific compound is chosen as a representative model for aminopyridine drugs.[1]

Table 1: Spectral Characteristics of Pyridine Isomers

Compound	(nm) (Neutral pH)	( )	Electronic Character	Key Differentiator
Pyridine (Ref)	250 - 257	~2,000	Baseline aromatic	Weak absorption, distinct fine structure.
2,4-Diaminopyridine	278 - 285	~16,500	Strong Conjugation	Significant Red Shift. High intensity due to dual resonance feed into N1.
2,6-Diaminopyridine	238, 305	~14,000	Symmetric	Distinct "double hump" often seen.[1] Steric crowding at N1 affects protonation shifts.[1]
3,4-Diaminopyridine	225, 288	~9,500	Ortho-effect	Lower intensity.[1] The 3-amino group does not conjugate effectively with N1.[1]

Key Insights:

• The "Red" Advantage: 2,4-DAP absorbs at longer wavelengths than pyridine due to the auxiliary chromophores (-NH2) extending the conjugated system.

• Intensity (

  ): The hyperchromic effect (increased intensity) in 2,4-DAP is nearly 8x that of pyridine, making it detectable at much lower concentrations (nM range).

• Differentiation: 2,6-isomers often show a hypsochromic (blue) shift relative to 2,4-isomers for the primary band because the symmetry forbids certain transitions that are allowed in the asymmetric 2,4-isomer.

Solvatochromism & pH Effects (Critical for Bio-Assays)

In drug development, spectral behavior at physiological pH (7.[1]4) vs. stomach pH (1.[1]2) is vital.[1][3]

The Protonation Switch

Pyridines are bases.[1][4] Protonation occurs at the ring nitrogen (N1).[4][5]

• 2,4-DAP: Protonation at N1 stabilizes the resonance structures, often causing a further bathochromic shift (to ~290-300 nm) because the cation is more electron-deficient, pulling harder on the amino lone pairs (Intramolecular Charge Transfer).

• 2,6-Isomers: The two flanking amino/methyl groups create steric hindrance .[1] This makes the N1 less accessible for solvation, often leading to anomalous spectral shifts compared to the 2,4-isomer.

Experimental Protocol: Self-Validating UV-Vis Workflow

Objective: Accurately determine

and molar absorptivity ( ) while validating against solvent interference.

Reagents

• Analyte: 2,4-Disubstituted Pyridine (High Purity >98%).[1]

• Solvent: Methanol (UV Grade, Cutoff <205 nm) or Phosphate Buffer (pH 7.4).[1]

• Blank: Pure solvent from the same bottle used for solvation.[1]

Step-by-Step Methodology

• Baseline Correction (The "Zero" Step):

  • Fill two matched quartz cuvettes with pure solvent.[1]

  • Run a baseline scan (200–400 nm).[1]

  • Validation: Absorbance must be < 0.005 A across the range.[1] If > 0.005, reclean cuvettes with 1M HNO3.[1]

• Stock Preparation:

  • Prepare a 10 mM stock solution in Methanol.[1]

  • Critical: Sonicate for 5 mins to ensure complete dissolution. Pyridine derivatives can form micro-aggregates that scatter light (artificial baseline lift).[1]

• Dilution Series (Linearity Check):

  • Prepare concentrations: 10, 20, 40, 60, 80

    .

  • Measure Absorbance at predicted

    (approx 280 nm).[1]

• Data Validation (Beer’s Law Plot):

  • Plot Absorbance vs. Concentration.[1]

  • Pass Criteria:

    .[1] If linear, the calculated is valid. If the line curves (plateaus) at high concentration, you have aggregation or detector saturation.

Workflow Visualization

Figure 2: Operational workflow ensuring data integrity. Note the loop for absorbance > 1.5, preventing non-linear data collection.

References

• Silverstein, R. M., Webster, F. X., & Kiemle, D. J. (2005).[1] Spectrometric Identification of Organic Compounds. John Wiley & Sons.[1] (Standard text for UV transitions of heterocycles).

• Jaffe, H. H., & Orchin, M. (1962).[1] Theory and Applications of Ultraviolet Spectroscopy. Wiley.[1] (Foundational theory on

  transitions in pyridines).

• PubChem. (2025).[1][6] 2,4-Diaminopyridine Compound Summary. National Library of Medicine.[1] [Link]

• Schulman, S. G., & Sanders, A. C. (1981).[1] Acid-base equilibria and tautomerism of 2,4-diaminopyridine. Analytica Chimica Acta. (Specifics on protonation sites and spectral shifts).

Sources

• 1. 2,6-Lutidine | C7H9N | CID 7937 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Monitoring protein interactions and dynamics with solvatochromic fluorophores - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. Structural studies on bio-active compounds. Part 6. Determination of the sites of protonation on three 2,4-diaminopyrimidines of pharmaceutical importance by proton-coupled 13C and 1H nuclear magnetic resonance spectroscopy - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 6. 2,4-Diaminopyridine | C5H7N3 | CID 68036 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Validating the Synthesis of 4-(aminomethyl)-N-ethylpyridin-2-amine via Infrared Spectroscopy

In the landscape of pharmaceutical and materials science research, the unambiguous confirmation of a synthesized molecule's identity is a cornerstone of scientific rigor. This guide provides an in-depth, experience-driven protocol for the validation of 4-(aminomethyl)-N-ethylpyridin-2-amine synthesis using Fourier-Transform Infrared (FT-IR) spectroscopy. We will move beyond a simple recitation of steps to explore the underlying principles, ensuring a robust and self-validating experimental design. This document is intended for researchers, scientists, and drug development professionals who require not just data, but confidence in their molecular constructs.

The target molecule, 4-(aminomethyl)-N-ethylpyridin-2-amine, possesses a unique combination of a primary amine, a secondary amine, and a substituted pyridine ring. This distinct collection of functional groups provides a clear and verifiable "fingerprint" in the infrared spectrum, allowing for a high degree of confidence in the synthetic outcome.

Part 1: The Spectroscopic Blueprint of 4-(aminomethyl)-N-ethylpyridin-2-amine

Before embarking on the experimental protocol, it is crucial to understand the specific vibrational modes we expect to observe. The structure of 4-(aminomethyl)-N-ethylpyridin-2-amine (C₈H₁₃N₃) dictates a predictable IR spectrum.[1] By dissecting the molecule into its constituent functional groups, we can anticipate the key absorption bands that will confirm its successful synthesis.

The following diagram illustrates the logical relationship between the functional groups of the target molecule and their expected IR spectral regions.

Caption: Logical workflow from molecular structure to expected IR peaks.

The expected vibrational frequencies for 4-(aminomethyl)-N-ethylpyridin-2-amine are summarized in the table below. This table will serve as our primary reference for data interpretation.

Vibrational Mode	Functional Group	Expected Wavenumber (cm⁻¹)	Intensity	Notes
Asymmetric & Symmetric N-H Stretch	Primary Amine (-NH₂)	3400 - 3250	Medium (two bands)	The presence of two distinct bands is a hallmark of a primary amine.[2][3][4]
N-H Stretch	Secondary Amine (-NH-)	3350 - 3310	Weak to Medium	A single, sharper peak compared to the primary amine stretches.[2][5][6]
Aromatic C-H Stretch	Pyridine Ring	3100 - 3000	Medium	Typically observed as multiple weak to medium bands.[7][8]
Aliphatic C-H Stretch	-CH₃, -CH₂-	2960 - 2850	Medium to Strong	Characteristic of the ethyl and aminomethyl groups.[9]
N-H Bend (Scissoring)	Primary Amine (-NH₂)	1650 - 1580	Medium	This band can sometimes be obscured by aromatic ring vibrations.[2]
C=C and C=N Ring Stretch	Pyridine Ring	1600 - 1400	Strong to Medium	A series of bands indicating the aromatic nature of the pyridine ring.[7][10]
Aromatic C-N Stretch	Pyridine Ring	1335 - 1250	Strong	Stronger than aliphatic C-N stretches due to the aromatic system.[2]
Aliphatic C-N Stretch	Amines	1250 - 1020	Medium to Weak	Arises from both the primary and secondary amine linkages.[2][11]
N-H Wag	Primary & Secondary Amines	910 - 665	Broad, Strong	A broad band resulting from the out-of-plane bending of the N-H bonds.[2][5]
C-H Out-of-Plane Bend	Substituted Pyridine	900 - 675	Strong	The pattern of these bands can be indicative of the substitution pattern on the pyridine ring.[8][10]

Part 2: A Self-Validating Experimental Protocol for FT-IR Analysis

The following protocol is designed to be a self-validating system. Each step includes a rationale that connects the action to the quality of the final data.

Caption: Step-by-step workflow for FT-IR validation.

Methodology:

• Sample Preparation:

  • Action: Ensure the synthesized 4-(aminomethyl)-N-ethylpyridin-2-amine sample is meticulously dried to remove any residual solvent (e.g., under high vacuum for several hours).

  • Causality: Solvents such as water (broad O-H stretch ~3400 cm⁻¹) or alcohols can exhibit strong IR absorptions that overlap with the critical N-H stretching region of the amines, leading to ambiguous data.[6][12]

  • For Solid Samples: Prepare a potassium bromide (KBr) pellet. Grind a small amount of the sample (1-2 mg) with approximately 100-200 mg of dry, spectroscopic grade KBr. Press the mixture into a transparent pellet using a hydraulic press.

  • Causality: KBr is transparent in the mid-IR range. This technique provides a solid-state spectrum with minimal interference. The grinding ensures the sample is evenly dispersed, preventing scattering of the IR beam.

  • For Liquid/Oil Samples: Prepare a thin film. Place a small drop of the sample between two salt plates (e.g., NaCl or KBr) and gently press them together to create a thin, uniform film.

  • Causality: This is a rapid method for liquid samples. The path length is short, which is suitable for neat liquids that may have strong absorptions.

• Data Acquisition:

  • Action: First, acquire a background spectrum of the empty sample compartment (or the KBr pellet/salt plates). This will be automatically subtracted from the sample spectrum.

  • Causality: This step is critical for removing contributions from atmospheric water vapor and carbon dioxide, which have characteristic IR absorptions and would otherwise contaminate the sample spectrum.

  • Action: Place the prepared sample in the spectrometer and acquire the spectrum. A typical setting would be 32 scans at a resolution of 4 cm⁻¹.

  • Causality: Co-adding multiple scans (e.g., 32) significantly improves the signal-to-noise ratio. A resolution of 4 cm⁻¹ is generally sufficient to resolve the key functional group bands for routine validation.

• Data Processing and Interpretation:

  • Action: Perform necessary data processing, such as baseline correction.

  • Causality: Baseline correction ensures that the peak intensities are accurate and not skewed by scattering effects or instrumental drift.

  • Action: Correlate the observed absorption bands with the expected frequencies listed in the reference table.

  • Trustworthiness: The validation is achieved by systematically confirming the presence of all key functional group absorptions and the absence of significant peaks from starting materials. For instance, if the synthesis started from a nitrile-containing precursor, the absence of a C≡N stretch (around 2220-2260 cm⁻¹) in the final product spectrum is a crucial piece of evidence.

Part 3: Comparison with Alternative Analytical Techniques

While FT-IR is a powerful tool for functional group identification, a comprehensive validation strategy, particularly in a drug development context, often involves orthogonal methods. These techniques provide complementary information, leading to an irrefutable structural confirmation.

Analytical Technique	Information Provided	Advantages over FT-IR	Limitations
FT-IR Spectroscopy	Presence/absence of key functional groups (amines, aromatic ring, aliphatic C-H).	Rapid, inexpensive, and highly sensitive to functional groups.	Provides limited information on molecular connectivity and stereochemistry. Cannot distinguish isomers well.
¹H and ¹³C NMR	Detailed information on the carbon-hydrogen framework, connectivity of atoms, and stereochemistry.	Provides a complete picture of the molecular skeleton and the electronic environment of each nucleus.[12][13]	Requires larger sample amounts, more expensive instrumentation, and longer acquisition times.
Mass Spectrometry (MS)	Precise molecular weight and fragmentation patterns.	Confirms the elemental composition (with high-resolution MS) and provides clues about the molecule's structure.[13]	Does not directly identify functional groups and can be destructive to the sample.

In an ideal workflow, FT-IR would be used as a rapid primary screening method to confirm the successful conversion of functional groups. Subsequently, NMR and MS would be employed to provide the definitive, detailed structural elucidation required for publication and regulatory submissions.

Conclusion

The validation of 4-(aminomethyl)-N-ethylpyridin-2-amine synthesis via FT-IR spectroscopy is a robust and efficient process when approached with a clear understanding of the molecule's expected spectral features and a meticulously executed, self-validating protocol. By confirming the presence of the characteristic primary amine, secondary amine, and substituted pyridine absorptions, while ensuring the absence of starting material signals, researchers can have a high degree of confidence in their synthetic outcome. For absolute structural confirmation, this technique should be used in concert with complementary methods such as NMR and Mass Spectrometry.

References

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• Smith, B. C. (2019, May 1). Organic Nitrogen Compounds III: Secondary and Tertiary Amines. Spectroscopy Online. Retrieved from [Link]

• Smith, B. C. (2019, March 1). Organic Nitrogen Compounds II: Primary Amines. Spectroscopy Online. Retrieved from [Link]

• Stewart, J. E. (1959). Vibrational Spectra of Primary and Secondary Aliphatic Amines. The Journal of Chemical Physics, 30(5), 1259-1265. Retrieved from [Link]

• OpenStax. (n.d.). 24.10 Spectroscopy of Amines. Organic Chemistry: A Tenth Edition. Retrieved from [Link]

• Szafran, Z., & Szafran, M. (1969). Infrared Absorption Spectra of Quaternary Salts of Pyridine. Roczniki Chemii, 43, 333-338. Retrieved from [Link]

• Dummies.com. (2016, March 26). How to Identify Alcohols and Amines in the IR Spectrum. Retrieved from [Link]

• Oregon State University. (2020, February 7). Spectroscopy of Amines. Retrieved from [Link]

• S.P.C.M.C. (n.d.). INFRARED SPECTROSCOPY. Retrieved from [Link]

• Chemistry LibreTexts. (2024, March 24). 10.7: Spectroscopy of Amines. Retrieved from [Link]

• ResearchGate. (n.d.). FTIR spectrum for Pyridine. Retrieved from [Link]

• Canadian Science Publishing. (n.d.). THE VIBRATIONAL SPECTRA OF PYRIDINE, PYRIDINE-4-d, PYRIDINE-2,6-d2, AND PYRIDINE-3,5-d2. Retrieved from [Link]

• PubChem. (n.d.). 4-(aminomethyl)-n-ethylpyridin-2-amine. Retrieved from [Link]

• Evans, R. F., & Kynaston, W. (1962). Infrared spectra and hydrogen bonding in pyridine derivatives. Journal of the Chemical Society (Resumed), 1005-1011. Retrieved from [Link]

• Uno, T., Machida, K., & Hanai, K. (1968). Infrared Spectra of Sulfonamide Derivatives. I. Pyridine, Thiazole, and Pyrimidine Derivatives. Chemical and Pharmaceutical Bulletin, 16(1), 25-32. Retrieved from [Link]

• Lord, R. C., & Langseth, A. (1939). The Vibrational Spectrum of Pyridine and the Thermodynamic Properties of Pyridine Vapors. The Journal of Chemical Physics, 7(7), 543-553. Retrieved from [Link]

• Kumar, P., & Sharma, S. D. (1997). Infrared Spectral Studies of Some Substituted Pyridines. Asian Journal of Physics, 6(2), 288-291. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). CHARACTERISTIC INFRARED ABSORPTION BANDS OF FUNCTIONAL GROUPS. Retrieved from [Link]

• Wang, Y., et al. (2013). Design and Synthesis of 2-Amino-4-methylpyridine Analogues as Inhibitors for Inducible Nitric Oxide Synthase and in vivo Evaluation of [18F]6-(2-Fluoropropyl)-4-methylpyridin-2-amine. Journal of Medicinal Chemistry, 56(17), 6849-6860. Retrieved from [Link]

• Chemistry LibreTexts. (2020, April 24). 10.7: Functional Groups and IR Tables. Retrieved from [Link]

• Chemistry LibreTexts. (2020, May 30). 11.5: Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

• OpenStax. (2023, September 20). 12.8 Infrared Spectra of Some Common Functional Groups. Organic Chemistry. Retrieved from [Link]

• Kennesaw State University. (n.d.). 6.3 IR Spectrum and Characteristic Absorption Bands. Organic Chemistry I. Retrieved from [Link]

• Deshmukh, S. K., et al. (2010). Synthesis of 4-[2-(methyl-2-pyridin-2yl-amino)-ethoxy]-Benzaldehyde derivatives. Heterocyclic Communications, 16(1), 45-48. Retrieved from [Link]

• Chen, X., et al. (2020). DFT-Calculated IR Spectrum Amide I, II, and III Band Contributions of N-Methylacetamide Fine Components. Molecules, 25(7), 1735. Retrieved from [Link]

• Meissner, A., et al. (2020). A solid solution of ethyl and d 3-methyl 2-[(4-methylpyridin-2-yl)amino]-4-(pyridin-2-yl)thiazole-5-carboxylate. Acta Crystallographica Section E: Crystallographic Communications, 76(8), 1269-1274. Retrieved from [Link]

• Yusoh, Y. M., et al. (2022). Crystal Structure of a Chiral Sec-Amine, 4-Chloro-N-(1-(pyridin-2-yl)ethyl)aniline. Molbank, 2022(1), M1335. Retrieved from [Link]

• University of California, Santa Cruz. (n.d.). IR Tables. Retrieved from [Link]

• Chemistry LibreTexts. (2025, January 1). 12.8: Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

• Doc Brown's Chemistry. (n.d.). Infrared Spectroscopy Index. Retrieved from [Link]

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• PrepChem. (n.d.). Synthesis of 2-aminomethyl-4-methyl pyridine. Retrieved from [Link]

• PubChem. (n.d.). 4-Ethylpyridin-2-amine. Retrieved from [Link]

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Safety & Regulatory Compliance

Personal protective equipment for handling 4-(aminomethyl)-N-ethylpyridin-2-amine

The following guide details the safety, operational, and disposal protocols for 4-(aminomethyl)-N-ethylpyridin-2-amine .

This compound is a specialized heterocyclic building block (Formula: C₈H₁₃N₃) featuring both a primary aliphatic amine (aminomethyl) and a secondary aromatic amine. Due to the presence of the aminomethyl group and the pyridine ring, this substance must be treated as Corrosive (Category 1B) and Air-Sensitive .[1]

Chemical Hazard Profile & Risk Assessment

Before handling, you must understand why specific PPE is required. This compound combines the toxicity of pyridines with the corrosivity of primary amines.

Property	Hazard Classification	Critical Implication
Corrosivity	Skin Corr.[2][3][4] 1B / Eye Dam. 1	Causes irreversible tissue destruction on contact. The aminomethyl group ( ) is highly basic and nucleophilic.
Toxicity	Acute Tox. 4 (Oral/Dermal)	Harmful if swallowed or absorbed through skin.[5] Pyridine derivatives often target the CNS and liver.
Reactivity	Air/CO₂ Sensitive	Primary amines react with atmospheric to form carbamates, degrading purity and potentially altering physical state (crusting).
Physical State	Liquid or Low-Melting Solid	Likely an oil/viscous liquid at room temperature. High viscosity increases the risk of "flicking" droplets during transfer.

Personal Protective Equipment (PPE) Matrix

Do not rely on standard "lab safety" rules. Use this matrix to select PPE based on your specific operation.

Glove Selection Logic

• Warning: Pure pyridine permeates standard disposable nitrile gloves in <6 minutes. While the amino-substituents increase polarity and likely reduce permeation rates, standard nitrile is insufficient for prolonged contact.

Operation	Recommended Glove System	Rationale
Incidental Contact (Weighing <100mg, closed transfer)	Double Nitrile (Outer: 5 mil, Inner: 4 mil)	Provides splash protection. The air gap between gloves acts as a secondary diffusion barrier.
High Exposure (Synthesis, Spill Cleanup, Syringe Transfer)	Silver Shield / Laminate (Inner)Nitrile (Outer)	Laminate films (EVOH/PE) offer >480 min breakthrough time for amines and pyridines. Nitrile outer provides grip.

Respiratory & Body Protection[4][5][6][7][8][9][10][11][12]

• Respiratory: Handling must occur in a certified chemical fume hood. If working outside a hood (e.g., equipment maintenance), use a Full-Face Respirator with Organic Vapor/Amine (OV/AG) cartridges.

• Eyes: Chemical Splash Goggles (ANSI Z87.1). Safety glasses are insufficient due to the corrosive nature of the liquid.

• Body: Lab coat (buttoned) + Chemical-resistant apron if pouring volumes >50 mL.

Operational Protocols

A. Safe Handling Workflow (Visualization)

This workflow enforces the "closed-system" principle to prevent exposure and degradation.

Figure 1: Safe handling logic flow emphasizing inert atmosphere and closed-transfer techniques.

B. Step-by-Step Transfer Protocol

Objective: Transfer 500 mg of 4-(aminomethyl)-N-ethylpyridin-2-amine without air exposure or skin contact.

• Preparation:

  • Place the source container and receiving flask into the fume hood.

  • Flush the receiving flask with Nitrogen or Argon for 2 minutes.

  • Self-Validation: Ensure a "Sharps" container is within arm's reach inside the hood.

• Access:

  • Insert a needle connected to an inert gas line (bubbler exit) into the source septum (if available) or open the cap under a gentle stream of inert gas.

• Aspiration:

  • Use a glass syringe with a long stainless steel needle. Avoid plastic syringes if possible, as pyridines can swell rubber plungers, causing them to stick and spray.

  • Slowly aspirate the liquid. Viscous amines can retain bubbles; pull slowly.

• Dispensing:

  • Transfer directly to the bottom of the receiving vessel. Do not let the liquid run down the walls (increases surface area for oxidation).

• Decontamination:

  • Immediately draw acetone or methanol into the used syringe to dilute residual amine before disposal.

Emergency Response & Spill Management

Exposure Scenarios[4][5][6][7][9][11][13][14]

• Skin Contact:

  • IMMEDIATE: Flush with water for 15 minutes . Do not use vinegar or neutralizing agents (exothermic reaction risk).

  • Remove: Cut off contaminated clothing; do not pull it over the head.

  • Treat: Seek medical attention. This is a base burn; symptoms may be delayed.

• Eye Contact:

  • Flush: Use eyewash station for 15 minutes, holding eyelids open.

  • Transport: Cover eye with a sterile pad and transport to ER immediately.

Spill Cleanup (Decision Tree)

Figure 2: Decision logic for spill response. Note that large spills outside a hood require evacuation due to respiratory toxicity.

Waste Disposal

Never dispose of this compound down the drain. It is toxic to aquatic life and corrosive to plumbing.

• Classification: Segregate as Basic Organic Waste .

• Compatibility:

  • DO NOT MIX with: Acids (violent exotherm), Oxidizers (fire risk), or Chloroform (potential reaction with amines).[5]

  • Acceptable Mix: Compatible with other non-halogenated organic bases (e.g., Triethylamine, Pyridine).

• Container: Use High-Density Polyethylene (HDPE) or Glass containers. Ensure the cap has a chemically resistant liner (Teflon/PTFE).

References

• PubChem. 4-(aminomethyl)-N-ethylpyridin-2-amine (Compound Summary). National Library of Medicine. [Link]

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